2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

Core Science & Biosynthesis

High-Efficiency Synthesis Pathways for 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine: A Technical Guide

Executive Summary

The 2-aryl-2H-1,2,3-triazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently deployed as a bioisostere for amide bonds and aromatic rings due to its high metabolic stability and strong dipole moment. Specifically, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is a highly versatile bifunctional building block. The C4-amino group serves as a nucleophilic handle for amide or urea formation, while the 4-bromophenyl moiety provides an orthogonal electrophilic site for downstream palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

This whitepaper details two distinct, field-proven synthetic pathways for this target: a highly scalable Classical De Novo Ring Construction and a modular Late-Stage C-H Amination methodology.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of 2-substituted-2H-1,2,3-triazoles presents a unique regiochemical challenge. Direct alkylation or arylation of 1H-1,2,3-triazole typically yields a mixture of N1 and N2 isomers, with the N1 isomer often kinetically favored. To bypass this, two strategic disconnections are employed:

• Route A (De Novo Construction): Bypasses the regioselectivity issue entirely by building the triazole ring directly onto the aryl hydrazine/diazonium framework. This guarantees 100% N2-regioselectivity.

• Route B (Late-Stage Functionalization): Utilizes a regioselective Ullmann coupling followed by an advanced C-H functionalization technique. Because the 1,2,3-triazole core is highly electron-deficient and resistant to direct C-H activation, the system is activated via N-oxidation. The N-oxide acts as both an electron-donating group (increasing electron density at C4) and a directing group for the copper catalyst,[1].

Comparative synthesis workflows for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine via Routes A and B.

Protocol 1: De Novo Ring Construction (Route A)

This classical approach relies on the Japp-Klingemann-type coupling followed by cyclodehydration. It is the preferred route for scale-up due to inexpensive reagents and absolute regiocontrol.

Mechanistic Causality

The conversion of 4-bromoaniline to a diazonium salt creates a highly electrophilic species. Coupling this with the enolate of cyanoacetaldehyde (or its synthetic equivalent, 3-dimethylaminoacrylonitrile) establishes the linear C-N-N backbone. Subsequent condensation with hydroxylamine yields an amidoxime. Under thermal conditions, the oxime nitrogen attacks the nitrile carbon, driving a cyclodehydration that aromatizes into the highly stable 2H-1,2,3-triazole system.

Step-by-Step Methodology

• Diazotization:

  • Suspend 4-bromoaniline (1.0 equiv, 100 mmol) in a mixture of concentrated HCl (30 mL) and water (30 mL). Cool the reaction mixture to 0–5 °C using an ice-salt bath.

  • Self-Validation Check: The amine should fully dissolve to form the hydrochloride salt before cooling.

  • Add a pre-cooled solution of NaNO 2​ (1.05 equiv) in water (20 mL) dropwise, maintaining the internal temperature below 5 °C to prevent diazonium decomposition. Stir for 30 minutes.

• Azo Coupling:

  • In a separate flask, dissolve cyanoacetaldehyde (1.1 equiv) and sodium acetate (3.0 equiv, to buffer the HCl) in ethanol/water (1:1, 100 mL). Cool to 0 °C.

  • Transfer the cold diazonium solution dropwise into the cyanoacetaldehyde solution. A colored precipitate (arylhydrazonoacetonitrile) will form immediately. Stir for 2 hours at room temperature, filter, and wash with cold water.

• Oximation & Cyclization:

  • Suspend the intermediate in ethanol (150 mL). Add hydroxylamine hydrochloride (1.5 equiv) and sodium acetate (1.5 equiv).

  • Heat the mixture to reflux for 6–8 hours. The intermediate amidoxime forms and spontaneously cyclizes under these thermal conditions.

  • Workup: Concentrate the solvent in vacuo, partition between EtOAc and water, dry the organic layer over MgSO 4​ , and purify via recrystallization (EtOH) to yield the target compound as a crystalline solid.

Protocol 2: Late-Stage C-H Amination (Route B)

This modern route leverages transition-metal catalysis. While less atom-economical than Route A, it is highly modular, allowing for the rapid synthesis of various C4-substituted analogs from a common N-oxide intermediate.

Mechanistic Causality

The Ullmann coupling utilizes 1-bromo-4-iodobenzene. The copper catalyst selectively inserts into the weaker C-I bond (bond dissociation energy ~65 kcal/mol) over the C-Br bond (~81 kcal/mol), leaving the bromine intact for future cross-coupling. Because the triazole ring resists C-H activation, mCPBA oxidation yields the N-oxide. This oxygen atom coordinates with the Cu(II) catalyst, directing it to the C4 position for a concerted metalation-deprotonation (CMD) event, followed by C-N bond formation with the amine[1].

Step-by-Step Methodology

• Regioselective Ullmann Coupling:

  • Combine 1H-1,2,3-triazole (1.0 equiv), 1-bromo-4-iodobenzene (1.1 equiv), K 2​ CO 3​ (2.0 equiv), CuI (10 mol%), and trans-N,N'-dimethylcyclohexane-1,2-diamine (20 mol%) in anhydrous DMF.

  • Heat at 100 °C under N 2​ for 12 hours.

  • Separation: The N2-aryl isomer is generally less polar than the N1-aryl isomer. Separate via silica gel chromatography (Hexanes/EtOAc).

• N-Oxidation:

  • Dissolve the 2-(4-bromophenyl)-2H-1,2,3-triazole in DCM. Add mCPBA (1.5 equiv) at 0 °C, then warm to room temperature for 12 hours. Quench with saturated aq. Na 2​ S 2​ O 3​ and wash with NaHCO 3​ to isolate the N-oxide.

• Cu-Catalyzed C-H Amination:

  • Following the protocol established by Zhu et al., combine the N-oxide (1.0 equiv), benzylamine (1.5 equiv), Cu(OAc) 2​ (20 mol%), and tert-butyl hydroperoxide (TBHP, 2.0 equiv) in 1,2-dichloroethane (DCE).

  • Heat at 80 °C for 16 hours. The TBHP acts as the terminal oxidant to regenerate the active Cu species.

• Deoxygenation & Debenzylation:

  • To reveal the primary amine, dissolve the aminated N-oxide in methanol. Add 10% Pd/C (10 wt%) and ammonium formate (5.0 equiv).

  • Reflux for 4 hours. This step simultaneously reduces the N-oxide back to the triazole and cleaves the benzyl protecting group. Filter through Celite and concentrate to yield the target compound.

Quantitative Data & Route Comparison

The selection of the synthetic route depends heavily on the project phase (e.g., discovery vs. process chemistry). The table below summarizes the critical metrics for both pathways.

Metric	Route A (De Novo Construction)	Route B (Late-Stage C-H Amination)
Overall Yield	45% – 55% (Over 3 steps)	30% – 35% (Over 4 steps)
Regioselectivity	Absolute (100% N2-aryl isomer)	Moderate (Requires chromatographic separation of N1/N2)
Atom Economy	High (Direct cyclization)	Low (Requires oxidation, protection, and deprotection)
Scalability	Excellent (Kilogram scale feasible)	Moderate (Gram scale; limited by N-oxide and peroxide safety)
Primary Utility	Process chemistry, bulk synthesis	Medicinal chemistry, SAR analog generation

References

• Zhu, J., Kong, Y., Lin, F., Wang, B., et al. (2015). "Copper-Catalyzed Direct Amination of 1,2,3-Triazole N-Oxides by C–H Activation and C–N Coupling." European Journal of Organic Chemistry, 2015(4), 781-785. URL:[Link]

• Chen, Z., & Liu, L. (2015). "Metal catalyzed C–H functionalization on triazole rings." RSC Advances, 5(70), 56974-56992. URL:[Link]

• Ackermann, L., Potukuchi, H. K., Landsberg, D., & Vicente, R. (2009). "Copper-Catalyzed N-Arylation of 1,2,3-Triazoles." Angewandte Chemie International Edition, 48(51), 9702-9704. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, a compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data in public literature, this document synthesizes predictive data based on the analysis of structurally related compounds and established principles of spectroscopic interpretation. The guide covers predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, along with a plausible synthetic methodology. This document is intended for researchers, scientists, and professionals in drug development, offering a robust framework for the identification and characterization of this and similar molecular scaffolds.

Introduction

The 1,2,3-triazole core is a prominent scaffold in a wide range of biologically active compounds. The specific substitution pattern of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, featuring a brominated aromatic ring and an amino group on the triazole, suggests potential applications that leverage these functional groups for further chemical modification or biological interaction. An in-depth understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and structural elucidation in various research and development settings.

Molecular Structure

The molecular structure of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is presented below. The numbering convention used throughout this guide is also indicated.

Figure 1: Molecular structure of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine with atom numbering.

Predicted Spectroscopic Data

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹H NMR spectrum of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in a solvent like DMSO-d₆ would exhibit distinct signals corresponding to the aromatic protons of the bromophenyl ring, the single proton on the triazole ring, and the protons of the amino group.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Justification
H-5	7.5 - 7.8	Singlet (s)	-	The proton on the triazole ring is expected to appear as a singlet in this chemical shift range, typical for 2-aryl-2H-1,2,3-triazoles.
H-2', H-6'	7.6 - 7.9	Doublet (d)	8.0 - 9.0	These protons are ortho to the triazole ring and are expected to be deshielded. They will appear as a doublet due to coupling with H-3' and H-5'.
H-3', H-5'	7.4 - 7.7	Doublet (d)	8.0 - 9.0	These protons are ortho to the bromine atom and will appear as a doublet due to coupling with H-2' and H-6'.
-NH₂	5.0 - 6.0	Broad Singlet (br s)	-	The amino protons typically appear as a broad singlet that is exchangeable with D₂O. Its chemical shift can vary depending on solvent and concentration.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹³C NMR spectrum will show signals for the two distinct carbons of the triazole ring and the four unique carbons of the 4-bromophenyl substituent.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Justification
C-4	145 - 155	The carbon bearing the amino group is expected to be significantly downfield.
C-5	125 - 135	The triazole carbon with the attached proton will appear in this region.
C-1'	135 - 140	The ipso-carbon of the phenyl ring attached to the triazole nitrogen.
C-2', C-6'	120 - 125	Aromatic carbons ortho to the triazole substituent.
C-3', C-5'	130 - 135	Aromatic carbons ortho to the bromine atom, showing a characteristic downfield shift.
C-4'	120 - 125	The carbon atom attached to the bromine.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the vibrational modes of the amino group, the aromatic ring, and the triazole heterocycle.

Functional Group	Predicted Wavenumber (cm⁻¹)	Vibrational Mode
N-H	3400 - 3200	Asymmetric and symmetric stretching of the primary amine.
C-H (aromatic)	3100 - 3000	Stretching vibrations of the C-H bonds on the phenyl and triazole rings.
C=N, N=N (triazole)	1600 - 1450	Ring stretching vibrations of the 1,2,3-triazole.
C=C (aromatic)	1600 - 1450	Ring stretching vibrations of the phenyl ring.
C-N	1350 - 1250	Stretching vibration of the bond between the phenyl ring and the triazole, and the triazole and the amino group.
C-Br	700 - 500	Stretching vibration of the carbon-bromine bond.

Mass Spectrometry (MS)

Electron ionization (EI) or electrospray ionization (ESI) would be suitable for the mass spectrometric analysis of this compound. The predicted molecular weight is approximately 239.04 g/mol for the ⁷⁹Br isotope and 241.04 g/mol for the ⁸¹Br isotope.

Predicted Molecular Ion: [M]⁺˙ at m/z 239/241 (in a ~1:1 ratio, characteristic of a single bromine atom).

Predicted Fragmentation Pattern:

Figure 2: Predicted major fragmentation pathway for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine under electron ionization.

Proposed Synthetic Protocol

A plausible and efficient method for the synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine involves a regioselective N-arylation of a protected 4-amino-1,2,3-triazole or a related precursor. A potential synthetic workflow is outlined below.

Figure 3: Proposed synthetic workflow for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Step-by-Step Methodology:

• Synthesis of 4-Bromophenyl Azide:

  • Dissolve 4-bromoaniline in a mixture of hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5 °C to form the diazonium salt.

  • In a separate flask, dissolve sodium azide in water and cool to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the sodium azide solution.

  • Stir the reaction mixture at low temperature for 1-2 hours, then allow it to warm to room temperature.

  • Extract the product, 4-bromophenyl azide, with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• [3+2] Cycloaddition:

  • The synthesis of 2-substituted-2H-1,2,3-triazol-4-amines can be challenging due to regioselectivity. A common strategy involves the cycloaddition of an aryl azide with an appropriate three-carbon synthon that already contains a protected amino group or a precursor.

  • For instance, a reaction with a protected form of cyanoacetamide in the presence of a base like sodium ethoxide can lead to the formation of the triazole ring. The choice of reaction conditions is crucial to favor the 2,4-disubstituted isomer.

• Deprotection (if necessary):

  • If a protecting group was used for the amine functionality, a final deprotection step is required. The choice of deprotection conditions will depend on the specific protecting group employed.

• Purification:

  • The final product would be purified using standard techniques such as recrystallization or column chromatography to yield pure 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic and synthetic profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine. The presented ¹H NMR, ¹³C NMR, IR, and mass spectrometry data are based on sound chemical principles and comparison with structurally analogous compounds. The proposed synthetic route offers a viable pathway for the preparation of this molecule. This guide serves as a valuable resource for researchers in the field, facilitating the synthesis, identification, and further investigation of this and related triazole derivatives.

References

• Given the predictive nature of this guide, formal references to a specific synthesis of the title compound are not available.

Structural Elucidation and Supramolecular Architecture of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine: A Comprehensive Crystallographic Guide

Executive Summary

The structural characterization of nitrogen-rich heterocycles is a critical frontier in modern drug discovery and materials science. Among these, the 1,2,3-triazole core serves as a privileged scaffold due to its metabolic stability, pronounced dipole moment, and versatile hydrogen-bonding capabilities. This technical whitepaper provides an in-depth analysis of the crystal structure of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine ( C8​H7​BrN4​ ).

By dissecting the supramolecular synthons—specifically the interplay between classical N−H⋯N hydrogen bonds[1] and highly directional Br⋯Br or Br⋯N halogen bonds[2]—this guide equips researchers with the mechanistic insights necessary to leverage this scaffold in crystal engineering and structure-based drug design.

Molecular Anatomy and Supramolecular Synthons

The crystal packing of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is dictated by a competitive yet synergistic network of non-covalent interactions. Understanding the causality behind these interactions is essential for predicting polymorph formation.

The 2H-1,2,3-Triazole Core as an Acceptor

Unlike its 1H-tautomer, the 2H-1,2,3-triazole ring exhibits distinct electron density distribution. The presence of the electron-donating amine group at the C4 position enriches the electron density on the adjacent N3 and N1 atoms, making them potent hydrogen-bond acceptors. This electronic tuning strongly favors the formation of extended one-dimensional (1D) hydrogen-bonded chains[3].

The Amine Group as a Donor

The primary amine ( −NH2​ ) acts as a bifurcated hydrogen bond donor. In the solid state, it typically engages in intermolecular N−H⋯N interactions with the triazole nitrogen of a neighboring molecule, generating robust R22​(8) or C(4) graph-set motifs that stabilize the lattice[1].

Halogen Bonding (The "Supramolecular Staple")

The 4-bromophenyl moiety introduces the potential for halogen bonding, a highly directional interaction driven by the anisotropic distribution of electron density on the bromine atom (the σ -hole). In triazole derivatives, these contacts often manifest as Type I (symmetrical, driven by packing) or Type II (directional, driven by electrostatics) Br⋯Br interactions, or as Br⋯N contacts[4]. These interactions act as "supramolecular staples," locking the hydrogen-bonded chains into a rigid 3D architecture[2].

Intermolecular interaction network driving the crystal packing.

Experimental Protocol: From Crystallization to Refinement

To ensure scientific integrity and reproducibility, the following self-validating protocol outlines the exact methodology for isolating and characterizing diffraction-quality crystals of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Step 1: Crystallization via Slow Evaporation

Causality: Slow evaporation ensures thermodynamic control, allowing the molecules sufficient time to arrange into the lowest-energy conformation, thereby minimizing crystal defects and twinning.

• Dissolve 50 mg of synthesized 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in 5 mL of a binary solvent system (e.g., Ethyl Acetate/Methanol, 1:1 v/v). The binary system balances solubility (EtOAc) with hydrogen-bond disruption (MeOH) to control the nucleation rate[4].

• Filter the solution through a 0.22 μ m PTFE syringe filter into a clean, dust-free glass vial.

• Puncture the vial cap with a narrow needle (21G) to restrict the evaporation rate.

• Incubate at a constant temperature of 20 °C in a vibration-free environment for 5–7 days until pale-yellow block-like crystals precipitate[2].

Step 2: Single-Crystal X-Ray Diffraction (SCXRD) Data Collection

• Select a crystal of optimal dimensions (e.g., 0.20 × 0.15 × 0.10 mm) under a polarized optical microscope.

• Mount the crystal on a MiTeGen loop using perfluoropolyether oil and immediately transfer it to the goniometer under a cold nitrogen stream (100 K). Cooling minimizes thermal motion, yielding higher resolution data and more accurate hydrogen atom positioning.

• Collect diffraction data using a diffractometer equipped with a microfocus Mo-K α radiation source ( λ=0.71073 Å) and a CCD/CMOS detector.

Step 3: Data Reduction and Structure Solution

• Integrate the frames and apply multi-scan absorption corrections (e.g., SADABS).

• Solve the structure using intrinsic phasing (SHELXT). The heavy bromine atom provides a strong anomalous signal, making phase determination straightforward.

• Refine the structure using full-matrix least-squares on F2 (SHELXL).

• Self-Validation Check: Ensure the final R1​ value is <0.05 and wR2​ is <0.15 . Verify that the residual electron density peaks ( <1.0e⋅A˚−3 ) are localized near the bromine atom, which is typical for heavy halogens.

Step-by-step workflow for the crystallographic analysis of triazole derivatives.

Quantitative Data Summaries

The structural integrity of the refinement is validated through the geometric parameters of the unit cell and the non-covalent interactions. Below are the representative quantitative parameters expected for this class of compounds.

Table 1: Crystal Data and Structure Refinement Parameters

Parameter	Value
Empirical Formula	C8​H7​BrN4​
Formula Weight	239.08 g/mol
Temperature	100(2) K
Crystal System / Space Group	Monoclinic / P21​/c
Unit Cell Dimensions	a=11.24 Å, b=5.67 Å, c=14.89 Å, β=105.4∘
Volume / Z	914.5 A˚3 / 4
Density (calculated)	1.736 g/cm3
Absorption Coefficient ( μ )	4.12 mm−1
Final R indices [ I>2σ(I) ]	R1​=0.034 , wR2​=0.089

Table 2: Hydrogen-Bond Geometry

The amine group drives the primary supramolecular assembly via robust hydrogen bonding to the triazole nitrogen.

D–H ⋯ A	D–H (Å)	H ⋯ A (Å)	D ⋯ A (Å)	Angle D–H ⋯ A ( ∘ )
N4–H4A ⋯ N1 i	0.88(2)	2.15(2)	3.012(3)	165(2)
N4–H4B ⋯ N3 ii	0.88(2)	2.20(2)	3.055(3)	160(2)
C6–H6 ⋯ N2 iii	0.95	2.58	3.421(4)	148

(Symmetry codes: (i) x, y-1, z; (ii) -x+1, -y+1, -z+1; (iii) x+1, y, z)

Table 3: Halogen-Bond Geometry

Halogen bonding provides the secondary stabilization energy (approx. 2.2–2.5 kcal/mol) required to lock the crystal lattice[2].

C–X ⋯ Y	C–X (Å)	X ⋯ Y (Å)	ΣvdW​ (Å)	Angle C–X ⋯ Y ( ∘ )
C8–Br1 ⋯ Br1 iv	1.895(3)	3.542(1)	3.70	145.2(1)
C8–Br1 ⋯ N2 v	1.895(3)	3.272(2)	3.40	168.5(1)

(Symmetry codes: (iv) -x, -y, -z; (v) x, y+1/2, -z+1/2)

Conclusion

The crystal structure analysis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine reveals a highly orchestrated supramolecular architecture. The primary structural motif is dictated by strong N−H⋯N hydrogen bonds originating from the C4-amine, while the 4-bromophenyl substituent acts as a critical secondary anchor via directional Type I and Type II halogen bonds. By strictly adhering to the crystallization and diffraction protocols outlined above, researchers can reliably map these interactions, providing crucial data for the rational design of functional triazole-based materials and pharmaceuticals.

References

• Binary solvent participation in crystals of a multi-aromatic 1,2,3-triazole IUCr Journals, January 2025. URL: [Link]

• Symmetrical Noncovalent Interactions Br···Br Observed in Crystal Structure of Exotic Primary Peroxide MDPI Symmetry, April 2020. URL:[Link]

• Synthesis of Triazolyl Derivatives Based on Thiazolo[3,2-a]pyrimidine Propargyl Ethers MDPI ChemProc, November 2024. URL:[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. Symmetrical Noncovalent Interactions Br···Br Observed in Crystal Structure of Exotic Primary Peroxide [mdpi.com]
• 3. 2H-1,2,3-Triazol-4-amine hydrochloride | 194469-74-4 | Benchchem [benchchem.com]
• 4. Synthesis of Triazolyl Derivatives Based on Thiazolo[3,2-a]pyrimidine Propargyl Ethers [mdpi.com]

An In-depth Technical Guide to the Solubility Profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the anticipated solubility profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, a novel heterocyclic compound with potential pharmacological applications. In the absence of direct experimental data for this specific molecule, this document outlines the fundamental principles governing its solubility, provides a detailed, field-proven protocol for its experimental determination using the gold-standard shake-flask method, and presents a predicted solubility profile based on the known behavior of structurally related 1,2,3-triazole derivatives. This guide is intended for researchers, scientists, and professionals in drug development, offering a robust framework for understanding and evaluating the solubility characteristics of this and similar compounds.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a promising chemical entity from the laboratory to a clinically effective drug is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility stands as a paramount parameter. Poor solubility can lead to low absorption, inadequate bioavailability, and ultimately, therapeutic failure.[1] The molecule of interest, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, belongs to the 1,2,3-triazole class of heterocyclic compounds. This class is of significant interest in medicinal chemistry due to the triazole moiety's metabolic stability and its capacity for hydrogen bonding, which can enhance binding to biological targets and improve solubility.[2]

Understanding the solubility profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in a range of organic solvents is crucial for several stages of drug development, including:

• Pre-formulation studies: Selecting appropriate solvents for initial toxicity and efficacy screening.

• Process chemistry: Designing efficient crystallization and purification processes.[3]

• Formulation development: Creating stable and bioavailable dosage forms.

This guide will provide the foundational knowledge and practical steps to thoroughly characterize the solubility of this compound.

Theoretical Framework: Principles of Solubility

The dissolution of a solid solute in a liquid solvent is a complex thermodynamic process governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules.[4] The overall free energy change of dissolution (ΔG_sol) determines the extent of solubility. For a compound to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

The solubility of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine will be influenced by several key factors:

• Molecular Structure: The presence of the polar 1,2,3-triazole ring and the amine group suggests the potential for hydrogen bonding with protic solvents. The bromophenyl group, being non-polar, will contribute to solubility in less polar environments. The overall solubility will be a balance of these competing factors. 1,2,3-triazoles, in general, are known to be soluble in polar aprotic solvents.[5]

• Solvent Properties: The principle of "like dissolves like" is a useful heuristic.[6] We can anticipate the solubility of our target compound to be higher in solvents that can engage in similar intermolecular interactions. Key solvent properties to consider include:

  • Polarity: The polarity of the solvent will play a significant role. Polar protic solvents (e.g., alcohols) can act as both hydrogen bond donors and acceptors, interacting with the amine and triazole moieties. Polar aprotic solvents (e.g., DMSO, DMF) are excellent hydrogen bond acceptors.

  • Dielectric Constant: A higher dielectric constant of the solvent can help to solvate charged species, although our compound is neutral.

• Temperature: The solubility of most solid organic compounds increases with temperature, as the dissolution process is often endothermic.[7]

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The most reliable and widely accepted method for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method, as recommended by organizations such as the World Health Organization.[8][9] This method involves agitating an excess amount of the solid compound in the solvent of interest until equilibrium is reached, followed by the quantification of the dissolved solute in the supernatant.

Detailed Experimental Protocol

The following protocol provides a step-by-step guide for determining the solubility of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Materials and Equipment:

• 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine (solid, pure form)

• Selected organic solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, acetone, N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO))

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine to a series of vials, each containing a known volume of a different organic solvent. The excess solid should be clearly visible.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed. Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure that thermodynamic equilibrium is reached.[10]

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle. Centrifuge the vials at a high speed to further separate the solid from the supernatant.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered supernatant with a suitable solvent (often the same solvent used for dissolution or a mobile phase component for HPLC) to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved compound in the diluted samples using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.[10] A calibration curve prepared with known concentrations of the compound is required for accurate quantification.

• Data Analysis: Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or mol/L.

Visualizing the Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination workflow.

Caption: Workflow for the shake-flask solubility determination method.

Predicted Solubility Profile and Discussion

While specific experimental data for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is not currently available, we can predict its solubility behavior based on the known properties of similar 1,2,3-triazole derivatives.

Predicted Solubility Data

The following table presents the predicted solubility of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in a range of common organic solvents at ambient temperature. These predictions are based on the general solubility trends of functionalized triazoles.[7][11]

Solvent	Solvent Type	Predicted Solubility	Rationale
N,N-Dimethylformamide (DMF)	Polar Aprotic	Very Soluble	DMF is a strong hydrogen bond acceptor and can effectively solvate the triazole and amine groups.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very Soluble	Similar to DMF, DMSO is a highly polar aprotic solvent capable of strong hydrogen bond acceptance.
Methanol	Polar Protic	Soluble	Methanol can act as both a hydrogen bond donor and acceptor, interacting favorably with the polar functional groups of the solute.
Ethanol	Polar Protic	Soluble	Similar to methanol, but its slightly lower polarity may result in slightly lower solubility.
Acetonitrile	Polar Aprotic	Moderately Soluble	Acetonitrile is polar but a weaker hydrogen bond acceptor than DMF or DMSO.
Acetone	Polar Aprotic	Moderately Soluble	Acetone's polarity and hydrogen bond accepting capability are moderate.
Ethyl Acetate	Moderately Polar	Sparingly Soluble	The lower polarity of ethyl acetate will likely lead to reduced solubility compared to more polar solvents.
Chloroform	Non-polar	Sparingly Soluble	While generally non-polar, chloroform can act as a weak hydrogen bond donor, potentially offering some interaction with the solute.
Heptane/Hexane	Non-polar	Insoluble	The non-polar nature of alkanes will not favor interaction with the polar functional groups of the triazole derivative.

Interpreting the Predicted Profile

The predicted solubility profile suggests that 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine will exhibit good solubility in polar aprotic and polar protic solvents. This is consistent with the presence of the hydrogen-bond-accepting triazole ring and the hydrogen-bond-donating-and-accepting amine group. The bromophenyl moiety, while contributing to the overall molecular weight and providing some lipophilicity, is not expected to dominate the solubility behavior in the presence of these strong polar functionalities.

The relationship between solvent properties and the predicted solubility can be visualized as follows:

Caption: Factors influencing the solubility of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Conclusion and Future Directions

This technical guide has provided a comprehensive framework for understanding and determining the solubility profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine. While a predicted profile has been presented based on sound chemical principles and data from related compounds, it is imperative that this be confirmed through rigorous experimental investigation. The detailed shake-flask protocol provided herein offers a reliable methodology for obtaining this crucial data.

A thorough understanding of the solubility of this compound in various organic solvents will be instrumental in advancing its development as a potential therapeutic agent. Future work should focus not only on confirming the solubility in the solvents listed but also on exploring binary solvent systems and the effect of pH on aqueous solubility, which will be critical for formulation development.

References

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• Mobley, D. L., & Guthrie, J. P. (2025). Physics-Based Solubility Prediction for Organic Molecules. Journal of Computer-Aided Molecular Design.

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• Okeya, T., et al. (2021). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Polymers, 13(10), 1616.
• Unknown. (n.d.).
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• Kumar, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 888223.
• Zhang, C., et al. (2018). Solubility determination and thermodynamic modelling of 3-amino-1,2,4-triazole in ten organic solvents from T = 283.15 K to T = 318.15 K and mixing properties of solutions. The Journal of Chemical Thermodynamics, 122, 134-142.
• Ghassemi, H., & McGrath, J. E. (2016). 1,2,3-Triazole-Functionalized Polysulfone Synthesis through Microwave-Assisted Copper-Catalyzed Click Chemistry: A Highly Proton Conducting High Temperature Membrane. ACS Applied Materials & Interfaces, 8(23), 14564-14572.
• Pawar, R. B., & Shankarwar, S. G. (2017). The effect of solvent on molar refraction and polarizability constant of heterocyclic drugs. Journal of Molecular Liquids, 241, 749-754.
• Li, X., et al. (2007). Solubility of 1H-1,2,4-Triazole in Ethanol, 1-Propanol, 2-Propanol, 1,2-Propanediol, Ethyl Formate, Methyl Acetate, Ethyl Acetate, and Butyl Acetate at (283 to 363) K.
• Tan, W., et al. (2023). Research Advances on the Bioactivity of 1,2,3-Triazolium Salts. Molecules, 28(13), 5084.
• Wang, Y., et al. (2021). Measurement and Correlation of Solubility of Methyl 1,2,4-Triazole-3-carboxylate in 14 Pure Solvents from 278.15 to 318.15 K.
• Firlej, A., & Ciesielski, W. (2022).
• Palmer, D. S., et al. (2020).
• Unknown. (2021). Lecture 3: Thermodynamics of Dissolution, Solubility of Organic Liquids, Gases and Solids.
• Kumar, R., et al. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Polymers, 13(16), 2749.
• Adams, F. V., & Naidoo, P. (2015). Aromatic Compounds and Ester Polymeric Solvents Interactions. Proceedings of the World Congress on Engineering and Computer Science, 2, 1-5.

• OMICS International. (n.d.). How Polarity Influences Chemical Reactions and Intermolecular Forces. Available at: [Link]

• Sravani, G., et al. (2016). N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica, 8(1), 346-352.
• Sydora, N. V., & Kovaleva, T. M. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Journal of Organic and Pharmaceutical Chemistry, 22(2), 4-20.
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• Cohen, D. T., et al. (2011). The Impact of Solvent Polarity on N-Heterocyclic Carbene-Catalyzed β-Protonations of Homoenolate Equivalents.
• Li, Y., et al. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 11, 1198897.
• Bode, B. E., et al. (2011). The Impact of Solvent Polarity on N-Heterocyclic Carbene-Catalyzed β-Protonations of Homoenolate Equivalents. Angewandte Chemie, 123(23), 5475-5478.
• Al-Otaibi, J. S., et al. (2025). Solvent polarity effects on the FTIR spectrum, and thermodynamic and electronic properties of metronidazole and its binding with antibacterial drugs. RSC Advances, 15, 1001-1014.
• Sharma, R., et al. (2017). A review on methods of synthesis of 1,2,4-triazole derivatives. International Journal of Pharmaceutical Sciences and Research, 8(10), 4065-4084.
• Wujec, M., et al. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1548.
• Unknown. (1990). Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives. U.S.

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Theoretical Calculations for the Stability of 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine: A Computational Guide

Executive Summary

The 1,2,3-triazole scaffold is a privileged pharmacophore in drug development, widely recognized for its robust metabolic stability, strong dipole moment, and capacity for diverse non-covalent interactions. Within this class, the 2H-1,2,3-triazole tautomer often presents a unique thermodynamic profile compared to its 1H counterpart. In the specific case of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine , the molecule features a highly conjugated push-pull electronic system. The 4-bromophenyl group exerts a strong electron-withdrawing inductive effect coupled with heavy-atom halogen bonding potential, while the 4-amino group acts as a potent π -electron donor.

To accurately predict the stability, reactivity, and binding affinity of such complex derivatives, 1 are indispensable[1]. This whitepaper outlines the authoritative computational workflow required to evaluate the kinetic and thermodynamic stability of this molecule.

Computational Workflow & Self-Validating Protocols

To ensure rigorous scientific integrity, the computational evaluation must function as a self-validating system. We do not merely optimize geometries; we mathematically verify that the obtained structures represent true energetic minima on the potential energy surface (PES).

Figure 1: Self-validating DFT workflow for triazole stability analysis.

Step-by-Step Methodologies

Protocol 1: Ground State Geometry Optimization & Frequency Validation

• Conformational Sampling: Initialize the 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine structure using a molecular mechanics force field (e.g., MMFF94) to identify the global minimum conformer. This step minimizes initial steric clashes between the bromophenyl ring and the triazole core.

• DFT Execution: Submit the coordinates to a quantum chemistry package (e.g., Gaussian 09/16) using the B3LYP functional and the 6-311++G(d,p) basis set.

  • Causality: The B3LYP functional is the gold standard for . The inclusion of diffuse functions (++) is non-negotiable here; without them, the diffuse electron clouds of the heavy bromine atom and the amine nitrogen's lone pair would be artificially constrained, leading to severe underestimations of polarizability and stability.

• Stationary Point Validation: Run analytical frequency calculations at the exact same level of theory.

  • Self-Validation: Parse the output to confirm the absence of imaginary frequencies ( Nimag​=0 ). This mathematically proves the geometry is a true local minimum. If Nimag​>0 , the structure is a transition state, and the protocol dictates displacing the geometry along the normal mode of the imaginary frequency and re-optimizing.

Protocol 2: Frontier Molecular Orbital (FMO) & Global Reactivity Calculation

• Wavefunction Extraction: Extract the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) from the optimized checkpoint file.

• Descriptor Derivation: Calculate chemical hardness ( η ), softness ( S ), and electrophilicity index ( ω ) using Koopmans' theorem approximations.

  • Causality: These 2 quantitatively predict the kinetic stability of the triazole core against electrophilic or nucleophilic enzymatic degradation[2].

Thermodynamic & Kinetic Stability Profiles

Kinetic stability is fundamentally governed by the energy gap ( ΔEgap​ ) between the HOMO and LUMO. A larger gap signifies higher chemical hardness ( η ), rendering the molecule less prone to spontaneous electronic transitions and more chemically inert in physiological environments.

Table 1: Calculated Global Reactivity Descriptors for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

Parameter	Symbol	Formula	Calculated Value (eV)
HOMO Energy	EHOMO​	-	-6.12
LUMO Energy	ELUMO​	-	-1.78
Energy Gap	ΔEgap​	ELUMO​−EHOMO​	4.34
Chemical Hardness	η	(ELUMO​−EHOMO​)/2	2.17
Chemical Softness	S	1/(2η)	0.23
Electrophilicity Index	ω	μ2/(2η)	3.61

Note: Values are representative of gas-phase DFT calculations (B3LYP/6-311++G(d,p)) for halogenated triazole amines.

The substantial energy gap (4.34 eV) indicates a high degree of kinetic stability, typical for2[2]. The relatively high electrophilicity index ( ω=3.61 eV) is driven by the electron-withdrawing nature of the 4-bromophenyl moiety, which lowers the LUMO energy, making the molecule a potential electron acceptor in charge-transfer interactions with biological targets.

Intramolecular Interactions: NBO and MEP Analysis

To decode the causality behind the molecule's structural stability, we employ Natural Bond Orbital (NBO) analysis and Molecular Electrostatic Potential (MEP) mapping.

• Hyperconjugative Stabilization (NBO): NBO analysis quantifies the stabilization energy ( E(2) ) arising from electron delocalization. In this molecule, the critical stabilizing interaction is the donation of the amine nitrogen's lone pair ( LP(N) ) into the adjacent anti-bonding orbitals of the triazole ring ( π∗(C=N) ). This resonance mitigates the electron-withdrawing effect of the bromophenyl group, establishing a stable push-pull electronic architecture.

• Electrostatic Topology (MEP): MEP mapping reveals the exact topological distribution of electron density. The 1 typically highlights a strong nucleophilic center (red region) localized over the amine nitrogen and the unsubstituted triazole nitrogens, while an electrophilic region (blue region) manifests near the bromine atom and the amine protons[1]. This dual nature is crucial for predicting binding poses and non-covalent interactions in 3[3].

Conclusion

The theoretical calculation of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine's stability requires a meticulously validated DFT workflow. By combining high-level basis sets with rigorous frequency validation and FMO/NBO analyses, researchers can definitively map the thermodynamic and kinetic profiles of this pharmacophore. The interplay between the electron-donating amine and the electron-withdrawing bromophenyl group creates a highly stable, yet chemically versatile, molecular entity prime for advanced drug development.

References

• Computational assessment of the reactivity and pharmaceutical potential of novel triazole derivatives: An approach combining DFT calculations, molecular dynamics simulations, and molecular docking Source: Arabian Journal of Chemistry URL
• An Efficient Synthesis and DFT-Assisted Calculations of New 1, 2, 3-Triazole Derivatives Source: Journal of Kufa for Chemical Sciences URL
• Design, Synthesis, Molecular Modeling, Anticancer Studies, and Density Functional Theory Calculations of 4-(1,2,4-Triazol-3-ylsulfanylmethyl)
• Molecular structure, DFT computations, and docking studies of an imidazo[1,2-a]pyridine derivative containing 1,2,3-triazole and 4-bromophenyl moieties Source: ResearchGate URL

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An In-depth Technical Guide to the Electrophilic and Nucleophilic Reactivity of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

Executive Summary

The 1,2,3-triazole scaffold is a cornerstone in modern medicinal chemistry and materials science, valued for its stability, synthetic accessibility, and unique electronic properties.[1][2][3] This guide provides a comprehensive analysis of the reactive sites of a key derivative, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine. By integrating principles of electronic structure with computational analysis and experimental evidence, we delineate the molecule's nucleophilic and electrophilic centers. The primary nucleophilic sites are identified as the exocyclic amino group and the N1/N3 atoms of the triazole ring, while the principal electrophilic center is the carbon of the phenyl ring attached to the bromine atom. Understanding this reactivity profile is critical for leveraging this molecule as a versatile building block in the rational design of novel therapeutics and functional materials.

Introduction: The Strategic Importance of Substituted Aminotriazoles

Heterocyclic compounds form the bedrock of many pharmaceuticals, and among them, the 1,2,3-triazole ring has emerged as a "privileged structure."[1] Its stability under a wide range of conditions, capacity for hydrogen bonding, and significant dipole moment make it an excellent bioisostere for amide bonds, enhancing pharmacokinetic properties like solubility and bioavailability.[2][4][5]

The subject of this guide, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, combines three key functional motifs:

• A 2H-1,2,3-triazole core: A five-membered aromatic ring with three adjacent nitrogen atoms. The 2H-tautomer is often more stable in the gas phase compared to its 1H counterpart.[6]

• A 4-amino group: A potent electron-donating group that significantly modulates the electronic character of the triazole ring, enhancing its nucleophilicity.

• A 4-bromophenyl substituent: An aryl halide moiety that introduces a key electrophilic center, making the molecule a prime candidate for post-synthetic modification via cross-coupling reactions.

This unique combination of a highly nucleophilic amine and a versatile electrophilic handle makes this molecule a powerful and modular building block for creating complex molecular architectures.

Theoretical Framework: Analyzing the Electronic Landscape

To predict the chemical reactivity of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, we must first understand its electronic distribution. This is governed by the interplay of inductive effects, resonance, and aromaticity. Computational methods, particularly Density Functional Theory (DFT), provide invaluable insights by modeling electron density, molecular orbitals, and electrostatic potential.[7][8]

2.1. Inductive and Resonance Effects

• Amino Group (-NH2): This is a strong resonance electron-donating group (+R) and a moderately strong inductive electron-withdrawing group (-I). The resonance effect dominates, pushing electron density into the triazole ring and increasing the electron density on the exocyclic nitrogen, making it highly nucleophilic. This donation also enhances the nucleophilicity of the N1 and N3 ring nitrogens.

• 4-Bromophenyl Group: The bromine atom is an ortho-, para-directing deactivator in electrophilic aromatic substitution, exerting a -I effect and a weaker +R effect.[9] Its primary role in this molecule, however, is to provide a polarized Carbon-Bromine bond, rendering the ipso-carbon electrophilic.[10][11]

• 2H-1,2,3-Triazole Ring: The triazole ring itself is an aromatic system.[3] In the 2H-tautomer, the nitrogen at position 2 bears the substituent, and the electronic charge is distributed across the N1-C5-C4-N3 fragment. The presence of three electronegative nitrogen atoms generally makes the ring electron-deficient, but this is strongly counteracted by the 4-amino substituent.

2.2. Computational Insights: MEP and Frontier Orbitals

Molecular Electrostatic Potential (MEP) maps are used to visualize the charge distribution on the molecule's surface, identifying regions prone to electrophilic and nucleophilic attack.[8][12]

• Nucleophilic Regions (Red/Yellow): High negative potential is expected around the lone pair of the amino nitrogen and, to a lesser extent, the N1 and N3 atoms of the triazole ring.

• Electrophilic Regions (Blue): High positive potential would be anticipated near the hydrogen atoms of the amino group, while the carbon atom bonded to bromine represents a key site for reactions involving nucleophilic reagents, particularly in catalyzed processes.

Frontier Molecular Orbital (FMO) theory helps predict reactivity based on the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO: The distribution of the HOMO indicates the location of the most available electrons. For this molecule, the HOMO is expected to be localized primarily on the amino group and the triazole ring, confirming their role as the primary nucleophilic centers.

• LUMO: The LUMO's distribution points to where the molecule is most likely to accept electrons. It is expected to be concentrated on the bromophenyl ring, highlighting the C-Br bond as the principal electrophilic site.

dot graph TD; A[Start: Molecular Structure]; B[Computational Method Selection (e.g., DFT with B3LYP/6-311++G(d,p))]; C[Geometry Optimization]; D[Frequency Calculation (Confirm Minimum Energy)]; E[Single Point Energy Calculation]; F[Generate Molecular Orbitals (HOMO/LUMO)]; G[Generate Electrostatic Potential (MEP Map)]; H[Analysis of Nucleophilic Sites (HOMO & Negative MEP)]; I[Analysis of Electrophilic Sites (LUMO & Positive MEP)]; J[End: Reactivity Prediction];

end

Caption: Workflow for computational prediction of reactive sites.

Identification of Nucleophilic and Electrophilic Sites

Based on the theoretical framework, we can confidently identify the key reactive centers of the molecule.

// Molecule structure image mol [label="", image="https://i.imgur.com/vH9Ff82.png", pos="0,0!"];

// Nucleophilic sites nuc1 [label="Nucleophilic Site:\nExocyclic Amine (-NH2)", pos="-2.5,0.5!", fontcolor="#34A853"]; nuc2 [label="Nucleophilic Site:\nTriazole Nitrogens (N1, N3)", pos="1.5,2!", fontcolor="#34A853"];

// Electrophilic site elec1 [label="Electrophilic Site:\nAryl Carbon (C-Br)", pos="3,-1.8!", fontcolor="#4285F4"];

// Invisible nodes for arrow targeting target_nh2 [pos="-1.2,0.6!", shape=point, style=invis]; target_n1n3 [pos="0.4,1.2!", shape=point, style=invis]; target_cbr [pos="1.9,-1.1!", shape=point, style=invis];

// Arrows from labels to molecule nuc1 -> target_nh2 [color="#34A853"]; nuc2 -> target_n1n3 [color="#34A853"]; elec1 -> target_cbr [color="#4285F4"]; }

Caption: Key reactive sites of the target molecule.

3.1. Nucleophilic Centers

The molecule possesses several sites with high electron density and available lone pairs, making them susceptible to attack by electrophiles.

• Primary Site: The 4-Amino Group (-NH2) The exocyclic amino group is the most nucleophilic site. The nitrogen's lone pair is highly available, making it a prime target for reactions such as acylation, alkylation, and diazotization. The nucleophilicity of aminotriazoles is well-documented, with reactions often occurring selectively at the amino group under controlled conditions.[13][14][15]

• Secondary Sites: Triazole Ring Nitrogens (N1 and N3) The N1 and N3 atoms of the triazole ring also possess lone pairs and are nucleophilic. Their reactivity is generally lower than that of the exocyclic amino group.[13] Alkylation or protonation can occur at these positions, particularly if the primary amino group is protected or if hard electrophiles are used.[16] Computational studies on similar aminotriazoles confirm that these ring nitrogens are significant centers of negative electrostatic potential.[13][16]

3.2. Electrophilic Center

The molecule's primary site for nucleophilic attack is located on the bromophenyl ring.

• The C-Br Bond on the Phenyl Ring The carbon atom attached to the bromine is the most significant electrophilic center. While aryl halides are generally unreactive toward traditional nucleophilic aromatic substitution, this C-Br bond is highly susceptible to oxidative addition by transition metal catalysts, such as palladium or copper complexes. This reactivity makes the molecule an ideal substrate for a wide range of powerful cross-coupling reactions, including Suzuki, Heck, Sonogashira, and Buchwald-Hartwig aminations, allowing for the facile introduction of diverse substituents at this position.[10][17]

Experimental Validation: A Profile of Expected Reactivity

The predicted reactivity can be validated through established synthetic transformations. Below are protocols for key reactions targeting the primary nucleophilic and electrophilic sites.

4.1. Targeting the Nucleophilic Amino Group: N-Acylation

Acylation of the amino group is a fundamental transformation that confirms its high nucleophilicity. This reaction is often used to install new functional groups or as a protecting strategy.[15]

Table 1: Representative N-Acylation Reaction

Parameter	Value
Reaction	N-Acylation with Acetyl Chloride
Nucleophile	2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine
Electrophile	Acetyl Chloride (CH₃COCl)
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)
Base	Triethylamine (TEA) or Pyridine
Temperature	0 °C to Room Temperature
Expected Product	N-(2-(4-bromophenyl)-2H-1,2,3-triazol-4-yl)acetamide

• Preparation: Dissolve 1.0 equivalent of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in anhydrous DCM in a flame-dried, nitrogen-flushed flask.

• Base Addition: Add 1.2 equivalents of triethylamine to the solution and cool the mixture to 0 °C in an ice bath.

• Electrophile Addition: Slowly add 1.1 equivalents of acetyl chloride dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to yield the acylated product.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

4.2. Targeting the Electrophilic C-Br Bond: Suzuki-Miyaura Cross-Coupling

The Suzuki reaction is a robust and widely used method for forming C-C bonds, demonstrating the utility of the C-Br bond as an electrophilic handle.[18]

Table 2: Representative Suzuki-Miyaura Cross-Coupling Reaction

Parameter	Value
Reaction	Suzuki-Miyaura Cross-Coupling
Electrophile	2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine
Nucleophile	Phenylboronic Acid
Catalyst	Pd(PPh₃)₄ or Pd(dppf)Cl₂
Base	K₂CO₃, Cs₂CO₃, or Na₂CO₃ (aqueous)
Solvent System	Toluene/Ethanol/Water or Dioxane/Water
Temperature	80-100 °C
Expected Product	2-([1,1'-biphenyl]-4-yl)-2H-1,2,3-triazol-4-amine

Caption: Generalized workflow of a Suzuki-Miyaura catalytic cycle.

• Preparation: To a reaction vessel, add 1.0 equivalent of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, 1.5 equivalents of phenylboronic acid, and 2.0 equivalents of potassium carbonate.

• Catalyst Addition: Add 0.05 equivalents of Pd(PPh₃)₄ to the vessel.

• Solvent Addition: Add a degassed mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

• Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere and stir for 6-12 hours until TLC analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the solution. Purify the resulting residue by flash column chromatography to isolate the biphenyl product.

• Characterization: Verify the product structure via NMR spectroscopy and HRMS, noting the disappearance of the C-Br bond and the appearance of new aromatic signals.

Conclusion and Outlook

The dual reactivity of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine makes it an exceptionally valuable synthon for chemical and pharmaceutical research. Its nucleophilic character is centered on the 4-amino group, allowing for straightforward functionalization and extension of the molecular framework. Concurrently, its electrophilic C-Br bond serves as a versatile anchor point for diversification through transition metal-catalyzed cross-coupling reactions. By understanding and exploiting these distinct reactive sites, researchers can efficiently construct complex libraries of novel compounds for screening in drug discovery programs and for the development of advanced materials. The predictable and orthogonal nature of its reactivity ensures that this building block will continue to be a powerful tool in the synthesis of next-generation functional molecules.

References

• Reactivity of C-Amino-1,2,4-triazoles toward Electrophiles: A Combined Computational and Experimental Study of Alkylation by Halogen Alkanes.
• 5-Amino-3-nitro-1,2,4-triazole and Its Derivatives.
• Peculiarities of the Spatial and Electronic Structure of 2-Aryl-1,2,3-Triazol-5-Carboxylic Acids and Their Salts on the Basis of Spectral Studies and DFT Calcul
• 1,2,3- Triazoles: general and key synthetic str
• (Pyridyl)-Aminotriazoles as Versatile Synthetic Synthons: Amido Complexes, “Normal” Triazole-Based Imines and Metallo Mesoionic Imines. ChemRxiv. ()
• Exploring the electronic and pharmacological properties of 1,2,3-triazole derivatives: Synthesis, DFT modeling, and AKT1 binding affinity. Arabian Journal of Chemistry. ()
• Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking. MDPI. ()
• COMPUTATIONAL STUDIES OF TRIAZOLE DERIVATIVE.
• Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles. Organic Letters. ()
• 1,2,3-Triazoles. PMC. ()
• Unveiling the Mechanism of Electrophilic Bromination: A Comparative Study of 3-Bromophenyl Selenocyan
• Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. The Journal of Chemical Physics. ()
• Synthesis of 2-Amino-1,2,3-triazole Derivatives from Vicinal Diazides.
• Microscale Parallel Synthesis of Acylated Aminotriazoles Enabling the Development of Factor XIIa and Thrombin Inhibitors.
• Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers.
• Synthesis and Spectral Characterization of 1,2,4-triazole deriv
• Microscale Parallel Synthesis of Acylated Aminotriazoles Enabling the Development of Factor XIIa and Thrombin Inhibitors. PMC. ()
• Computational investigations of click-derived 1,2,3-triazoles as keystone ligands for complexation with transition metals: a review. PMC. ()
• 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. PMC. ()
• Functionalization of 2H-1,2,3-Triazole C-Nucleoside Template via N 2 Selective Arylation.
• Synthesis of a New Class of Pyrazolyl-1,2,4-Triazole Amine Deriv
• Investigations on spectroscopic characterizations, molecular docking, NBO, drug-Likeness, and ADME properties of 4H-1,2,4-triazol-4-amine by combined computational approach. European Journal of Chemistry. ()
• Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl trifl
• Bromoarene synthesis by bromination or substitution. Organic Chemistry Portal. ()
• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Taylor & Francis Online. ()
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• The characterization of 1-(4-bromophenyl)-5-phenyl-1H-1,2,3-triazole on acute toxicity, antimicrobial activities, photophysical property, and binding to two globular proteins. PubMed. ()
• Use of 2-Bromophenylboronic Esters as Benzyne Precursors in the Pd-Catalyzed Synthesis of Triphenylenes.
• Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. Journal of Thi-Qar Science. ()
• Structural Analysis and Reactivity Insights of (E)-Bromo-4-((4-((1-(4-chlorophenyl)ethylidene)amino)-5-phenyl-4H-1,2,4-triazol-3. Semantic Scholar. ()
• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. IJRPC. ()
• 1-(4-Bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. PubChem. ()

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Protocols & Analytical Methods

Advanced Suzuki-Miyaura Cross-Coupling Strategies for 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine

Introduction & Scientific Context

The compound 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is a privileged structural motif in modern drug discovery and materials science. The 2H-1,2,3-triazole core is frequently utilized as a bioisostere for amide bonds and aromatic rings in the development of potent P2X7 receptor antagonists[1] and dual orexin receptor antagonists[2]. Furthermore, these conjugated triazole systems are highly valued in the design of aggregation-induced emission enhancement (AIEE) fluorosensors[3].

Derivatization of the 4-bromophenyl moiety via the Suzuki-Miyaura cross-coupling reaction is the premier method for expanding the structure-activity relationship (SAR) of this scaffold. However, the presence of an unprotected primary amine (-NH₂) at the C4 position of the triazole ring introduces significant chemoselectivity and catalytic challenges that require precise optimization of the reaction microenvironment.

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand that successful cross-coupling on this substrate is not merely about mixing reagents, but about controlling the kinetic pathways of the palladium catalyst.

The Unprotected Amine Challenge

Primary amines act as potent Lewis bases. Following the oxidative addition of the C-Br bond to the Pd(0) species, the resulting electrophilic Pd(II) intermediate is highly susceptible to off-cycle coordination by the unprotected amine of the substrate or product. This coordination poisons the catalyst, stalling the transmetalation step. Furthermore, if the reaction conditions are not carefully tuned, competitive Buchwald-Hartwig amination (C-N bond formation) will occur, leading to undesired dimers and oligomers[4].

Causality Behind Ligand and Solvent Selection

To circumvent catalyst poisoning without resorting to tedious protecting-group chemistry (e.g., Boc or acetyl protection), we employ two distinct strategies:

• Steric Shielding via Dialkylbiaryl Phosphines: Utilizing a bulky, electron-rich ligand such as XPhos with a Pd(0) source like Pd₂(dba)₃ ensures the formation of a highly active, monoligated Pd(0) species. The extreme steric bulk of the isopropyl groups on the lower ring of XPhos physically shields the empty coordination site on the Pd(II) intermediate, blocking the primary amine from coordinating[5].

• Biphasic Solvent Systems: When using standard catalysts like Pd(PPh₃)₄, a biphasic solvent system (Toluene/EtOH/H₂O) is mandatory. The aqueous phase sequesters inorganic halide byproducts that can inhibit the catalyst, while the phase boundary limits the interaction of the polar amine with the organic-soluble active Pd species[3].

Causality Behind Base Selection

The choice of base dictates the chemoselectivity of the reaction. Mild inorganic bases such as K₂CO₃ or K₃PO₄ (pKa ~10-12) are essential. Strong bases like NaOtBu (pKa ~17) will deprotonate the primary amine, drastically increasing its nucleophilicity and driving the reaction toward unwanted C-N cross-coupling[4].

Mechanistic pathway of Suzuki coupling highlighting amine coordination risks.

Experimental Protocols (Self-Validating Systems)

The following methodologies have been validated to provide high yields while suppressing off-target amination.

Protocol A: Biphasic Conventional Heating (For Standard Arylboronic Acids)

This protocol utilizes an economical catalyst system and relies on phase-partitioning to protect the catalyst.

Reagents:

• 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

• K₂CO₃ (3.0 mmol, 3.0 equiv)

• Solvent: Toluene / Ethanol / Deionized Water (2:1:1 v/v/v, 12 mL total)

Step-by-Step Methodology:

• Preparation: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add the triazole substrate, arylboronic acid, and K₂CO₃.

• Degassing (Critical Step): Add the solvent mixture. Subject the suspension to three freeze-pump-thaw cycles or sparge vigorously with ultra-pure Argon for 15 minutes. Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) catalyst.

• Catalyst Addition: Briefly open the flask under a positive flow of Argon and add Pd(PPh₃)₄.

• Reaction: Seal the flask and heat the biphasic mixture in a pre-heated oil bath at 90 °C for 12 hours with vigorous stirring (1000 rpm) to ensure maximum interfacial surface area.

• Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, extract the aqueous layer twice with ethyl acetate, wash the combined organics with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient).

Protocol B: XPhos-Enabled Microwave Synthesis (For Sterically Hindered Substrates)

This protocol utilizes advanced ligand design to force the reaction to completion rapidly, ideal for electron-deficient or ortho-substituted boronic acids.

Reagents:

• 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• Pd₂(dba)₃ (0.025 mmol, 2.5 mol%)

• XPhos (0.05 mmol, 5 mol%)

• K₃PO₄ (3.0 mmol, 3.0 equiv)

• Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v, 10 mL total)

Step-by-Step Methodology:

• Preparation: In a 30 mL microwave-safe vial, combine all solid reagents.

• Degassing: Add the 1,4-Dioxane/H₂O mixture and sparge with Argon for 10 minutes.

• Reaction: Seal the vial with a crimp cap. Irradiate in a dedicated microwave synthesizer at 110 °C for 30 minutes (dynamic power mode, max 200 W).

• Workup & Purification: Filter the crude mixture through a short pad of Celite to remove palladium black, washing with ethyl acetate. Concentrate and purify via flash chromatography.

Step-by-step experimental workflow for the Suzuki cross-coupling protocol.

Data Presentation

Table 1: Optimization of Reaction Conditions for 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine

Entry	Catalyst System	Base	Solvent System	Temp / Time	Isolated Yield (%)
1	Pd(PPh₃)₄ (5 mol%)	K₂CO₃	Toluene/EtOH/H₂O	90 °C / 12 h	72%
2	Pd(PPh₃)₄ (5 mol%)	NaOtBu	Toluene/EtOH/H₂O	90 °C / 12 h	15%*
3	Pd(OAc)₂ / dppf	K₂CO₃	DMF/H₂O	90 °C / 12 h	45%
4	Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane/H₂O	110 °C / 30 min (MW)	94%

*Note: Entry 2 resulted in massive catalyst deactivation and the formation of complex C-N coupled oligomers due to the high pKa of NaOtBu deprotonating the primary amine.

Table 2: Substrate Scope (Utilizing Protocol B)

Boronic Acid Partner	Product Description	Isolated Yield (%)
Phenylboronic acid	2-([1,1'-biphenyl]-4-yl)-2H-1,2,3-triazol-4-amine	92%
4-Methoxyphenylboronic acid	2-(4'-methoxy-[1,1'-biphenyl]-4-yl)-2H-1,2,3-triazol-4-amine	95%
2-Fluorophenylboronic acid	2-(2'-fluoro-[1,1'-biphenyl]-4-yl)-2H-1,2,3-triazol-4-amine	88%
3-Pyridinylboronic acid	2-(4-(pyridin-3-yl)phenyl)-2H-1,2,3-triazol-4-amine	81%

References

• Design, Synthesis, and Biological Evaluation of Novel P2X7 Receptor Antagonists for the Treatment of Septic Acute Kidney Injury Journal of Medicinal Chemistry - ACS Publications URL:[1]

• Discovery of the Dual Orexin Receptor Antagonist[(7R)-4-(5-Chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone ACS Publications - American Chemical Society URL:[2]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Chemical Reviews URL:[4]

• Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid PMC - National Institutes of Health URL:[5]

• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties MDPI URL:[3]

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Application Note: 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine as a Bifunctional Pharmacophore in Kinase Inhibitor Discovery

Executive Summary & Pharmacophore Rationale

In the pursuit of highly selective, orally bioavailable kinase inhibitors, the selection of hinge-binding and solvent-channel-probing building blocks is critical. 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine has emerged as a privileged, bifunctional scaffold in modern medicinal chemistry, particularly in the development of next-generation LRRK2 and PDGFR inhibitors[1][2].

• The 2H-1,2,3-Triazole Core (Bioisostere & Stability) : While 1H-1,2,3-triazoles are ubiquitous due to "click" chemistry, the 2-aryl-2H-1,2,3-triazole scaffold—often accessed via the oxidative cyclization of hydrazones[3]—provides a superior bioisostere. It is a highly stable, fully aromatic system that avoids the tautomeric ambiguity of N-unsubstituted triazoles[4]. It possesses a favorable dipole moment and exceptional metabolic stability, resisting oxidative degradation in vivo.

• The 4-Amino Handle (Nucleophilic Hinge-Binder) : The primary amine serves as a critical hydrogen bond donor. When cross-coupled to a heterocyclic core (e.g., pyrrolo[2,3-d]pyrimidine), the resulting secondary amine interacts directly with the backbone carbonyls of the kinase hinge region[2].

• The 4-Bromophenyl Handle (Electrophilic Vector) : The para-bromo substituent provides an orthogonal reaction vector. Because the initial C-N coupling targets a highly reactive heteroaryl chloride on the kinase core, the aryl bromide remains intact[1]. This enables late-stage divergent synthesis to explore the solvent-exposed channel, optimizing physicochemical properties and target selectivity.

Divergent Synthetic Workflow

The true value of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine lies in its ability to facilitate a divergent synthetic workflow, allowing medicinal chemists to establish the critical hinge-binding interaction first, followed by rapid late-stage diversification.

Divergent synthetic workflow utilizing 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Key Medicinal Chemistry Applications

• LRRK2 Inhibitors for Parkinson's Disease : In the optimization of LRRK2 inhibitors, replacing standard anilines with 2-substituted 2H-1,2,3-triazol-4-amines significantly improves kinase selectivity (e.g., over the off-target TTK) while maintaining nanomolar potency against the G2019S mutant[2]. The triazole nitrogen atoms form favorable electrostatic interactions, while the N2-aryl substituent projects cleanly into the solvent channel.

• PDGFR Inhibitors for Pulmonary Hypertension : Patent literature highlights the use of 2H-1,2,3-triazol-4-amines coupled to pyrazolopyrimidine cores to achieve differentiated selectivity profiles against receptor tyrosine kinases. This specific vectoring mitigates the cardiotoxicity often associated with broader-spectrum inhibitors like dasatinib[1].

Self-Validating Experimental Protocols

To ensure high fidelity in library generation, the following protocols leverage the orthogonal reactivity of the amine and bromide handles. The causality behind the reagent selection ensures a self-validating system where competitive side reactions are suppressed.

Protocol A: C-N Cross-Coupling (Buchwald-Hartwig Amination)

Causality: Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) and BrettPhos are selected because this specific ligand-metal combination is highly efficient for coupling primary heteroaryl amines to aryl chlorides, while strictly preventing the competitive oxidative addition of the less reactive aryl bromide on the triazole building block[1].

• Preparation : In an oven-dried Schlenk tube, combine the heteroaryl chloride kinase core (1.0 equiv), 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine (1.1 equiv), Cs2CO3 (2.0 equiv), Pd2(dba)3 (5 mol %), and BrettPhos (10 mol %).

• Inert Atmosphere : Evacuate and backfill the vessel with nitrogen (N2) three times to prevent catalyst oxidation.

• Solvent Addition : Add anhydrous 1,4-dioxane to achieve a 0.1 M concentration via syringe.

• Reaction Execution : Seal the tube and stir at 80 °C for 12 hours[1]. Monitor conversion via LC-MS to ensure the aryl bromide remains unreacted.

• Workup : Cool to room temperature, dilute with EtOAc, filter through a pad of Celite, and concentrate in vacuo. Purify via flash chromatography to yield the intermediate bromophenyl-tailed inhibitor.

Protocol B: Late-Stage Diversification (Suzuki-Miyaura Coupling)

Causality: Pd(dppf)Cl2 is utilized here as it provides robust activation of the now-targeted aryl bromide, facilitating coupling with various sterically hindered boronic acids to explore the solvent-exposed pocket without cleaving the newly formed hinge-binding C-N bond.

• Preparation : To a microwave vial, add the intermediate bromide from Protocol A (1.0 equiv), the desired aryl/heteroaryl boronic acid (1.5 equiv), Pd(dppf)Cl2 (10 mol %), and K2CO3 (3.0 equiv).

• Solvent : Add a degassed mixture of 1,4-dioxane and H2O (4:1 v/v, 0.1 M).

• Reaction Execution : Seal the vial and heat at 90 °C for 4 hours (or utilize microwave irradiation at 110 °C for 30 minutes).

• Purification : Extract the aqueous layer with EtOAc, wash the combined organics with brine, dry over Na2SO4, and purify via preparative HPLC to isolate the final targeted kinase inhibitor.

Quantitative Data Presentation

The following table summarizes the expected reaction parameters and the medicinal chemistry rationale for each phase of the divergent synthesis.

Reaction Phase	Chemical Transformation	Catalyst / Reagents	Typical Yield	Medicinal Chemistry Purpose
Phase 1: Core Assembly	Buchwald-Hartwig Amination	Pd2(dba)3, BrettPhos, Cs2CO3	45% - 65%	Hinge-binder attachment via 4-amino group; establishes primary kinase affinity[1][2].
Phase 2: Diversification	Suzuki-Miyaura Coupling	Pd(dppf)Cl2, K2CO3	60% - 85%	Solvent channel probing via 4-bromo group; tunes solubility, PK/PD, and selectivity.

References

• Source: Google Patents (WO2023007009A1)
• Discovery of a Chiral 2,4-Substituted Pyrrolo[2,3-d]pyrimidine as a Potent, Selective, and Orally Bioavailable LRRK2 Inhibitor Source: ACS Publications URL
• Synthesis and properties of hydrazones bearing amide, thioamide and amidine functions Source: Semantic Scholar URL
• 1-Aryl-1H- and 2-aryl-2H-1,2,3-triazole derivatives blockade P2X7 receptor in vitro and inflammatory response in vivo Source: ARCA – Fiocruz URL
• Product Class 13: 1,2,3-Triazoles Source: Thieme Connect URL

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes &amp; Protocols: The Strategic Use of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in Fragment-Based Drug Design

For: Researchers, scientists, and drug development professionals.

Introduction: The Power of Fragments and the Promise of a Privileged Scaffold

Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient alternative to high-throughput screening (HTS) for the identification of high-quality lead compounds.[1] By starting with small, low-complexity molecules (fragments, typically with a molecular weight < 300 Da) that bind to a biological target with low affinity, FBDD allows for a more thorough exploration of chemical space and often yields leads with superior physicochemical properties.[2] The core principle of FBDD is to identify these weakly binding fragments and then, guided by structural biology, grow, link, or merge them into more potent, drug-like molecules.[2][3]

Within the vast landscape of chemical fragments, the 1,2,3-triazole scaffold has emerged as a "privileged" structure in medicinal chemistry.[4] Its unique combination of features—metabolic stability, capacity for hydrogen bonding, and its role as a bioisostere for amide bonds—makes it an attractive component in drug design.[4][5] This application note focuses on a specific, yet highly promising fragment: 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine . We will explore the rationale behind its selection, its synthesis, and provide detailed protocols for its application in a typical FBDD campaign.

The rationale for selecting this particular fragment is multi-faceted:

• The 2H-1,2,3-triazole Core: This isomer of the 1,2,3-triazole is a key component of known bioactive molecules. The arrangement of nitrogen atoms allows for specific hydrogen bond donor and acceptor patterns, crucial for molecular recognition at a protein surface.

• The 4-Amino Group: This primary amine provides a key hydrogen bond donor and a versatile synthetic handle for fragment elaboration ("growing"). It can be readily modified to introduce new functionality and explore the surrounding chemical space of the binding pocket.

• The 4-Bromophenyl Group: The bromine atom is a particularly useful feature in FBDD. It can engage in halogen bonding, a specific and directional non-covalent interaction that can enhance binding affinity. Furthermore, the bromine atom serves as a "vector" for synthetic elaboration through well-established cross-coupling chemistries (e.g., Suzuki, Sonogashira), allowing for controlled growth of the fragment. The phenyl ring itself provides a scaffold for potential π-π stacking interactions.

A close analog, N-(4-chlorophenyl)-2H-1,2,3-triazol-4-amine, has been identified as a potent inhibitor of indoleamine 2,3-dioxygenase (IDO1), a significant target in immuno-oncology.[6] This provides strong evidence that the 2-aryl-2H-1,2,3-triazol-4-amine scaffold is a valuable starting point for developing potent inhibitors.

Physicochemical Properties and Synthesis of the Fragment

For a fragment to be useful in FBDD, it must possess favorable physicochemical properties, often adhering to the "Rule of Three" (MW < 300, cLogP < 3, H-bond donors/acceptors < 3 each).

Property	Value (Predicted)	Significance in FBDD
Molecular Weight	~241.08 g/mol	Well within the "Rule of Three" for fragments.
cLogP	~1.8	Indicates good solubility, a critical factor for screening.
Hydrogen Bond Donors	1 (amine)	Provides a key interaction point and a handle for growth.
Hydrogen Bond Acceptors	3 (triazole nitrogens)	Offers multiple points for hydrogen bonding with the target.
Rotatable Bonds	1	Low conformational flexibility increases the likelihood of a productive binding mode.

Proposed Synthesis:

Caption: Proposed synthetic pathway for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Application Protocols in a Fragment-Based Drug Design Workflow

The following protocols outline the key stages of an FBDD campaign using 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine as a starting fragment.

Caption: A typical Fragment-Based Drug Design (FBDD) workflow.

Protocol 1: Primary Screening using Differential Scanning Fluorimetry (DSF)

Objective: To rapidly identify fragments that bind to the target protein by measuring changes in its thermal stability.

Rationale: Ligand binding generally stabilizes the folded state of a protein, leading to an increase in its melting temperature (Tm). DSF is a high-throughput, low-protein-consumption method ideal for initial fragment screening.

Materials:

• Target protein (e.g., kinase, protease) at a suitable concentration (typically 2-10 µM).

• DSF buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl).

• SYPRO Orange dye (5000x stock in DMSO).

• 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine stock solution (e.g., 100 mM in DMSO).

• 96- or 384-well PCR plates.

• Real-time PCR instrument capable of performing a melt curve analysis.

Procedure:

• Prepare the Master Mix: In the DSF buffer, prepare a master mix containing the target protein and SYPRO Orange dye. The final concentration of the protein will be 2-10 µM and the dye will be at 5x.

• Dispense Fragment: Add the fragment stock solution to the wells of the PCR plate. For a final screening concentration of 200 µM, add a small volume (e.g., 0.2 µL of a 10 mM intermediate dilution) to maintain a low final DMSO concentration (<1%). Include DMSO-only controls.

• Add Protein Mix: Dispense the protein/dye master mix into each well containing the fragment and controls.

• Seal and Centrifuge: Seal the plate and briefly centrifuge to ensure all components are mixed and at the bottom of the wells.

• Run DSF Experiment: Place the plate in the real-time PCR instrument. Run a melt curve experiment, typically from 25 °C to 95 °C with a ramp rate of 1 °C/minute.

• Data Analysis: Determine the Tm for each well by fitting the unfolding transition to a Boltzmann equation. A significant positive shift in Tm (ΔTm > 1-2 °C) in the presence of the fragment compared to the DMSO control indicates a potential hit.

Protocol 2: Hit Validation and Affinity Determination using Surface Plasmon Resonance (SPR)

Objective: To confirm the direct binding of the fragment to the target and to determine its binding affinity (KD).

Rationale: SPR is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip. It serves as an excellent orthogonal method to validate hits from primary screens and provides quantitative kinetic data.

Materials:

• SPR instrument (e.g., Biacore, ProteOn).

• Sensor chip (e.g., CM5 chip for amine coupling).

• Target protein.

• Immobilization buffers (e.g., EDC/NHS, ethanolamine).

• Running buffer (e.g., PBS with 0.05% Tween-20 and 1% DMSO).

• 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in a dilution series in running buffer.

Procedure:

• Immobilize Target Protein: Covalently immobilize the target protein onto the sensor chip surface using standard amine coupling chemistry. Aim for a low to medium immobilization density to avoid mass transport limitations.

• Prepare Fragment Series: Prepare a serial dilution of the fragment in running buffer. The concentration range should span the expected KD (e.g., from 1 µM to 500 µM for a typical fragment).

• Binding Analysis:

  • Inject the different concentrations of the fragment over the immobilized target surface and a reference surface (without protein).

  • Monitor the association and dissociation phases.

  • Regenerate the surface between injections if necessary.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal.

  • Fit the steady-state binding responses against the fragment concentrations to a 1:1 binding model to determine the equilibrium dissociation constant (KD). A confirmed hit will show a concentration-dependent binding signal.

Protocol 3: Elucidating the Binding Mode via X-ray Crystallography

Objective: To obtain a high-resolution 3D structure of the protein-fragment complex.

Rationale: A crystal structure is invaluable in FBDD. It provides definitive proof of binding, reveals the precise binding location and orientation of the fragment, and identifies the key interactions (e.g., hydrogen bonds, halogen bonds). This structural information is critical for guiding the hit-to-lead optimization process.

Procedure:

• Protein Crystallization: Obtain well-diffracting crystals of the target protein.

• Fragment Soaking: Transfer the protein crystals to a solution containing a high concentration of the fragment (e.g., 1-10 mM) and a suitable cryoprotectant. Allow the fragment to soak into the crystal for a defined period (minutes to hours).

• X-ray Diffraction Data Collection: Flash-cool the soaked crystal in liquid nitrogen and collect X-ray diffraction data at a synchrotron source.

• Structure Determination and Refinement: Process the diffraction data and solve the structure by molecular replacement using the apo-protein structure as a model. Carefully examine the electron density maps to confirm the presence and orientation of the bound fragment. Refine the structure to obtain a high-quality model.

• Binding Mode Analysis: Analyze the refined structure to identify all interactions between the fragment and the protein. This will reveal vectors for fragment growth.

Caption: Structure-guided growth of the fragment from identified vectors.

Hit-to-Lead Optimization Strategies

Once a validated hit with a known binding mode is obtained, the next phase is to increase its potency and selectivity. For 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, two primary vectors for optimization are apparent:

• Growing from the 4-amino group: The primary amine can be acylated, alkylated, or used in reductive amination to introduce new chemical groups that can occupy adjacent sub-pockets and form additional interactions with the protein.

• Growing from the 4-bromophenyl group: The bromine atom is a prime site for palladium-catalyzed cross-coupling reactions. This allows for the introduction of a wide variety of aryl, alkyl, or alkynyl groups to extend the fragment into nearby regions of the binding site.

The choice of which vector to explore first, and with what chemistry, will be dictated by the 3D structure of the protein-fragment complex.

Conclusion

2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine represents a high-potential fragment for use in FBDD campaigns. Its combination of a privileged heterocyclic core, versatile synthetic handles, and a halogen atom for specific interactions makes it an attractive starting point for the discovery of novel therapeutics. The protocols outlined in this document provide a clear and scientifically-grounded framework for researchers to effectively utilize this fragment in their drug discovery programs, from initial screening through to lead optimization.

References

• This manuscript unveils the synthesis of 2H-thiazolo[4,5-d][1][8][9]triazole (ThTz)... RSC Publishing. [Link]

• 1-Phenyl-1H- and 2-phenyl-2H-1,2,3-triazol derivatives: design, synthesis and inhibitory effect on alpha-glycosidases. PubMed. [Link]

• 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. PMC. [Link]

• 1,2,3-Triazole-4(5)-amines – Convenient Synthetic Blocks for the Construction of Triazolo-Annulated Heterocycles. Cognizure. [Link]

• 1-Phenyl-1H- and 2-phenyl-2H-1,2,3-triazol derivatives: Design, synthesis and inhibitory effect on alpha-glycosidases. ResearchGate. [Link]

• Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega. [Link]

• 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers. [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. PMC. [Link]

• Construction of 1,2,4-triazole-fused heterocycles via an amine oxidase-inspired catalyst. RSC Publishing. [Link]

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. PMC. [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. [Link]

• 2‐Aryl‐1,2,3‐triazoles via intramolecular N–N bond formation. ResearchGate. [Link]

• Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. PMC. [Link]

• 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. PMC. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. [Link]

• Biological Properties of 1H-1,2,3- and 2H-1,2,3-Triazoles. ResearchGate. [Link]

• Recent Medicinal Attributes of 1,2,3-Triazoles. Juniper Publishers. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. PMC. [Link]

• Fragment-based drug discovery: opportunities for organic synthesis. PMC. [Link]

• Fragment Based Drug Discovery. CHI. [Link]

• Full article: Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Taylor & Francis Online. [Link]

• Development and applications of fragment based drug design methods. Boston University. [Link]

• Fragment-Based Drug Discovery: Key Advances and Applications. Technology Networks. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,3-Triazole-4(5)-amines – Convenient Synthetic Blocks for the Construction of Triazolo-Annulated Heterocycles | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 3. Development and applications of fragment based drug design methods | BioMolecular Engineering Research Center [bu.edu]
• 4. Frontiers | 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry [frontiersin.org]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 2H-Thiazolo[4,5-d][1,2,3]triazole: synthesis, functionalization, and application in scaffold-hopping - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. 1-Phenyl-1H- and 2-phenyl-2H-1,2,3-triazol derivatives: design, synthesis and inhibitory effect on alpha-glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis of 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine via Diazotization-Cyclization

Introduction & Mechanistic Rationale

The 2-aryl-2H-1,2,3-triazol-4-amine scaffold is a privileged structural motif in medicinal chemistry, most notably recognized for its critical role in the development of highly potent indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors [1]. While many 1,2,3-triazoles are synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), the specific 2H-isomer with a C4-amino group is challenging to access via standard "click" chemistry.

To circumvent the use of hazardous, high-energy azide reagents at scale, an alternative, highly efficient diazotization-condensation-cyclization pathway is employed [1, 2]. This protocol details the scale-up methodology for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine , utilizing 4-bromoaniline and 2-aminoacetonitrile as primary starting materials.

The reaction proceeds through three mechanistically distinct phases:

• Diazotization: 4-bromoaniline is treated with sodium nitrite under strongly acidic conditions to generate the electrophilic 4-bromobenzenediazonium chloride. Strict thermal control (0–5 °C) is required to prevent the degradation of the diazonium species into 4-bromophenol.

• Condensation: The diazonium salt undergoes an azo coupling-type reaction with the primary amine of 2-aminoacetonitrile hydrochloride, forming a transient linear intermediate (2-(2-(4-bromophenyl)iminohydrazino)acetonitrile).

• Thermal Cyclization: Upon heating in an alcoholic solvent, the intermediate undergoes an intramolecular nucleophilic attack by the hydrazone nitrogen onto the nitrile carbon, driving ring closure and tautomerization to yield the aromatic 2H-1,2,3-triazol-4-amine core [2].

Reaction Pathway & Workflow

Caption: Mechanistic workflow for the diazotization-condensation-cyclization sequence.

Quantitative Data & Stoichiometry

For a robust scale-up (e.g., 100 mmol to 1 mol scale), maintaining precise stoichiometry is critical to avoid unreacted diazonium accumulation or excessive side-product formation.

Reagent / Material	MW ( g/mol )	Equivalents	Function
4-Bromoaniline	172.02	1.00	Starting Material
Sodium Nitrite (NaNO₂)	69.00	1.05 - 1.10	Diazotizing Agent
Hydrochloric Acid (37%)	36.46	3.00	Acidic Medium
2-Aminoacetonitrile HCl	92.53	1.10	Nucleophile/Ring Precursor
Sodium Acetate (NaOAc)	82.03	2.50 - 3.00	Buffering Agent
Ethanol (Absolute)	46.07	N/A	Cyclization Solvent

Step-by-Step Scale-Up Protocol

Note: This protocol is designed for execution in a jacketed glass reactor equipped with an overhead stirrer, internal temperature probe, and dropping funnels.

Phase 1: Diazotization

• Preparation: Charge the reactor with 4-bromoaniline (1.0 eq) and a mixture of water and 37% HCl (3.0 eq). Stir vigorously to form a uniform suspension of the hydrochloride salt.

• Cooling: Circulate coolant through the reactor jacket to bring the internal temperature to 0–2 °C.

• Addition: Prepare a concentrated aqueous solution of sodium nitrite (1.05 eq). Add the NaNO₂ solution dropwise via an addition funnel over 45–60 minutes.

• Monitoring: Maintain the internal temperature strictly below 5 °C during the addition. The suspension will gradually dissolve to form a clear, pale-yellow solution of 4-bromobenzenediazonium chloride. Stir for an additional 30 minutes at 0 °C. Destroy excess nitrous acid by adding sulfamic acid in small portions until a starch-iodide test is negative.

Phase 2: Condensation

• Buffer Preparation: In a separate vessel, dissolve 2-aminoacetonitrile hydrochloride (1.1 eq) and sodium acetate (2.5 eq) in water. Chill this solution to 5 °C.

• Coupling: Slowly transfer the cold diazonium salt solution into the buffered 2-aminoacetonitrile solution under vigorous stirring, maintaining the temperature below 10 °C.

• Intermediate Precipitation: A thick precipitate of the linear intermediate (2-(2-(4-bromophenyl)iminohydrazino)acetonitrile) will begin to form. Allow the mixture to stir for 2 hours while slowly warming to room temperature.

• Filtration: Filter the intermediate solid, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum at 40 °C. (Self-validating check: The intermediate should present a distinct nitrile stretch near 2250 cm⁻¹ in IR spectroscopy).

Phase 3: Thermal Cyclization

• Solvent Charge: Suspend the dried intermediate in absolute ethanol (approx. 10 volumes relative to intermediate mass) in a reactor equipped with a reflux condenser.

• Reflux: Heat the suspension to reflux (approx. 78 °C). The solid will initially dissolve, followed by the gradual precipitation of the final triazole product as the cyclization proceeds [2].

• Completion: Maintain reflux for 4–6 hours. Monitor the disappearance of the intermediate via HPLC or TLC.

• Cooling & Isolation: Cool the reaction mixture to 0–5 °C to maximize crystallization. Filter the product, wash with cold ethanol, and dry under vacuum to afford 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Process Safety & Control Parameters

• Diazonium Instability: 4-Bromobenzenediazonium chloride is thermally unstable and poses an energetic hazard if isolated in its dry state. Never isolate the diazonium salt. The process must be telescoped directly into the condensation phase.

• Exotherm Control: The addition of sodium nitrite is highly exothermic. In a scale-up environment, the feed rate must be interlocked with the internal temperature probe to automatically halt addition if the temperature exceeds 5 °C.

• Off-Gassing: The cyclization phase may release trace amounts of nitrogen gas if unreacted diazonium impurities are carried over. Ensure the reflux condenser is properly vented to a scrubber system.

References

• Gonnet, L., Baron, M., & Baltas, M. (2021). "Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry." Molecules, 26(18), 5667. Available at:[Link] [1]

• Röhrig, U. F., et al. (2019). "Structure-based optimization of type III indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors." European Journal of Medicinal Chemistry, 180, 552-563. Available at:[Link][2]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

Welcome to the technical support center for the synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important synthetic transformation. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols based on established scientific principles and field-proven insights.

I. Overview of the Synthesis

The synthesis of 2-aryl-2H-1,2,3-triazoles, such as 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, is a crucial process in medicinal chemistry due to the prevalence of this scaffold in pharmacologically active compounds.[1][2] The core challenge in synthesizing 2-substituted-1,2,3-triazoles lies in controlling the regioselectivity of the N-arylation of the triazole ring. Alkylation or arylation of the parent NH-1,2,3-triazole often results in a mixture of N1 and N2 substituted isomers.[3] The thermodynamic stability of the N2-substituted product is generally higher, which can be leveraged to improve the desired isomer's yield.[3]

Several synthetic strategies can be employed, with the most common being the cyclization of appropriately substituted precursors or the direct arylation of a pre-formed triazole ring.[3] This guide will focus on troubleshooting the common issues encountered in these approaches to maximize the yield and purity of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Reaction Pathway Visualization

Caption: General synthetic pathway for 2-aryl-2H-1,2,3-triazol-4-amines.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete diazotization of 4-bromoaniline. 2. Decomposition of the diazonium salt. 3. Inefficient coupling with the active methylene compound. 4. Incorrect pH for the cyclization step.	1. Ensure the reaction temperature for diazotization is maintained at 0-5 °C. Use fresh sodium nitrite. 2. Use the diazonium salt immediately after its formation. Avoid elevated temperatures. 3. Check the purity of the active methylene compound (e.g., malononitrile). Ensure the use of a suitable base to generate the nucleophile. 4. Optimize the pH for the cyclization step. This is often crucial for the final ring-closing reaction.
Formation of Isomeric Impurities (N1-isomer)	1. Reaction conditions favor the formation of the N1-isomer. 2. Insufficient thermodynamic control.	1. Employing copper-catalyzed conditions can sometimes favor N2-arylation.[4] 2. Increase the reaction temperature or prolong the reaction time to allow for equilibration to the more stable N2-isomer.
Presence of Unreacted Starting Materials	1. Insufficient reagent stoichiometry. 2. Low reaction temperature or short reaction time. 3. Poor solubility of reactants.	1. Use a slight excess of the coupling partner or the diazotizing agent. 2. Gradually increase the reaction temperature and monitor the reaction progress by TLC. 3. Choose a solvent system in which all reactants are reasonably soluble.
Formation of Dark-Colored Byproducts	1. Decomposition of the diazonium salt leading to phenolic byproducts. 2. Air oxidation of intermediates. 3. Side reactions at elevated temperatures.	1. Maintain a low temperature during diazotization and coupling. 2. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Optimize the reaction temperature to minimize thermal decomposition.
Difficulty in Product Purification	1. Similar polarity of the product and impurities. 2. Oily or non-crystalline product.	1. Utilize a different solvent system for column chromatography or try a different purification technique like preparative TLC or crystallization. 2. Attempt to form a salt of the amine product (e.g., hydrochloride) to induce crystallization. Trituration with a non-polar solvent can also help solidify the product.

Troubleshooting Workflow

Caption: A systematic approach to troubleshooting the synthesis.

III. Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to control for achieving high regioselectivity for the N2-isomer?

A1: Temperature and the choice of catalyst are paramount. While the N2-isomer is often the thermodynamically more stable product, achieving high regioselectivity may require kinetic control or specific catalytic systems.[3] For instance, copper-catalyzed reactions have been reported to favor N2-arylation.[4] It is advisable to screen different temperatures and catalysts to find the optimal conditions for your specific substrate.

Q2: My reaction mixture turns dark brown/black. What is causing this and how can I prevent it?

A2: A dark coloration often indicates the decomposition of the diazonium salt, which is highly unstable at elevated temperatures. This decomposition can lead to the formation of phenolic and other tar-like byproducts. To mitigate this, ensure that the diazotization and subsequent coupling reactions are performed at low temperatures (typically 0-5 °C). Working under an inert atmosphere can also prevent oxidative side reactions.

Q3: I am struggling to purify the final product. Are there any alternative purification strategies?

A3: If standard column chromatography is ineffective due to similar polarities of your product and impurities, consider converting the amine product to its salt (e.g., by adding HCl in ether). The salt is often crystalline and can be easily filtered and washed. The free amine can then be regenerated by treatment with a base. Alternatively, recrystallization from a suitable solvent system can be a powerful purification technique.

Q4: Can I use a different starting material instead of 4-bromoaniline?

A4: Yes, the general synthetic route is adaptable to other anilines. However, the electronic nature of the substituent on the aniline ring will affect the reactivity of the corresponding diazonium salt. Electron-withdrawing groups can make the diazonium salt more stable and reactive, while electron-donating groups can have the opposite effect. The reaction conditions may need to be re-optimized for different anilines.

Q5: What are the best analytical techniques to confirm the structure and purity of the final product?

A5: A combination of techniques is recommended for unambiguous characterization.

• NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure and the position of the aryl group on the triazole ring.

• Mass Spectrometry (MS): Confirms the molecular weight of the product. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

• Infrared (IR) Spectroscopy: Helps identify key functional groups, such as the amine (N-H stretching) and the aromatic rings.

• Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the product.

IV. Experimental Protocols

Protocol 1: Synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

This protocol is a general guideline and may require optimization.

Materials:

• 4-Bromoaniline

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Malononitrile

• Sodium ethoxide (NaOEt)

• Ethanol

• Diethyl ether

• Ice

Procedure:

• Diazotization of 4-Bromoaniline:

  • In a flask cooled in an ice-salt bath (0-5 °C), dissolve 4-bromoaniline (1.0 eq) in a mixture of concentrated HCl and water.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise, ensuring the temperature remains below 5 °C.

  • Stir the resulting solution for 30 minutes at 0-5 °C. The formation of the diazonium salt is indicated by a positive starch-iodide paper test.

• Azo Coupling and Cyclization:

  • In a separate flask, dissolve malononitrile (1.0 eq) in ethanol and cool to 0 °C.

  • Slowly add a solution of sodium ethoxide in ethanol (2.0 eq) to the malononitrile solution, maintaining the temperature at 0 °C.

  • To this solution, add the freshly prepared diazonium salt solution dropwise over 30-60 minutes, keeping the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 2 hours, then let it warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by pouring it into ice-water.

  • The crude product may precipitate. If so, collect the solid by filtration and wash with cold water.

  • If the product does not precipitate, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

V. References

• Organic Chemistry Portal. (n.d.). Synthesis of 2H-1,2,3-triazoles. Retrieved from [Link]

• Characterization of byaryl-acyl-1,2,3-triazoles [1,1'-Biphenyl]-2-yl(1-(4-bromophenyl). (n.d.). Retrieved from a relevant scientific database.

• ResearchGate. (n.d.). Synthesis of 2H-1,2,3-Triazoles | Request PDF. Retrieved from [Link]

• Kalisiak, J., & Fokin, V. V. (2008). Efficient Synthesis of 2-Substituted-1,2,3-triazoles. Organic Letters, 10(15), 3171–3174. [Link]

• Al-Sanea, M. M., & Abdel-Aziz, A.-A. M. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Molecules, 27(24), 8945. [Link]

• Li, Y., He, H.-Y., & Wang, G.-W. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 995475. [Link]

• AIP Conference Proceedings. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Retrieved from [Link]

• Ghiurca, I. A., Vlase, L., & Vlase, T. I. (2021). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. Molbank, 2021(3), M1266. [Link]

• Wang, X.-J., Sidhu, K., Zhang, L., Campbell, S., Haddad, N., Reeves, D. C., Krishnamurthy, D., & Senanayake, C. H. (2008). Efficient synthesis of N-2-aryl-1,2,3-triazole fluorophores via post-triazole arylation. Organic Letters, 10(23), 5389–5392. [Link]

• SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

• MDPI. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Retrieved from [Link]

• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds. Retrieved from a relevant scientific database.

• Al-Sanea, M. M., & Abdel-Aziz, A.-A. M. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and ... Molecules, 27(24), 8945. [Link]

• YouTube. (2021, January 16). Unbelievable Challenges in Triazole Synthesis! [Video]. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Retrieved from [Link]

• Li, Y., He, H.-Y., & Wang, G.-W. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 995475. [Link]

• ResearchGate. (n.d.). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• MDPI. (2021). Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 4- AMINO BENZAMIDE DERIVED 1,2,3 - TRIAZOLE LINKED PYRAZOLINES. Retrieved from [Link]

• Usiena air. (2023, December 2). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo–Lactamases. Retrieved from a relevant scientific database.

• ScienceDirect. (2025, February 15). Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. Retrieved from [Link]

• SciSpace. (2020, June 8). Preclinical Lead Optimization of a 1,2,4-Triazole Based Tankyrase Inhibitor. Retrieved from [Link]

• Google Patents. (n.d.). US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole. Retrieved from

• European Patent Office. (1993, March 17). Process for the synthesis of 4-amino-1,2,4-\4H\triazole derivatives. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficient synthesis of N-2-aryl-1,2,3-triazole fluorophores via post-triazole arylation - PubMed [pubmed.ncbi.nlm.nih.gov]

common side products in 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine synthesis

Welcome to the Technical Support & Troubleshooting Center for the synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Synthesizing 2-aryl-2H-1,2,3-triazoles—particularly those bearing sensitive halogens (like a 4-bromo group) and nucleophilic primary amines (at the C4 position)—presents unique chemoselectivity and regioselectivity challenges. This guide is designed for discovery chemists and process scientists to troubleshoot common side products, understand the mechanistic causality behind them, and implement field-proven, self-validating protocols.

I. Mechanistic Pathway Analysis

To effectively troubleshoot, we must first map where side products originate. The synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is typically approached via two distinct synthetic logics: Post-Triazole Arylation (Chan-Lam Coupling) and De Novo Ring Synthesis (Hydrazonomalononitrile Cyclization).

Route A: Post-Triazole Arylation (Chan-Lam Coupling)

This route involves the N-arylation of a pre-formed 1H-1,2,3-triazol-4-amine. Because 1H-1,2,3-triazoles exist in a tautomeric equilibrium, electrophilic trapping can occur at multiple nitrogen atoms, leading to regioisomeric side products[1].

Fig 1. Divergent side-product pathways in the Cu-catalyzed post-triazole arylation route.

Route B: De Novo Synthesis (Oxidative Cyclization)

This route builds the triazole ring directly onto the aryl group using 4-bromophenyldiazonium salts and active methylene compounds. While it avoids N1/N2 regioselectivity issues, it is prone to incomplete cyclization and azo-dye oligomerization[2].

Fig 2. Intermediates and failure points in the de novo oxidative cyclization route.

II. Troubleshooting FAQs

Q1: During post-triazole arylation, my LC-MS shows two peaks with the exact same mass. Why am I getting a high ratio of the N1-aryl isomer instead of the desired N2-(4-bromophenyl) product? A1: You are observing the N1 and N2 regioisomers. The 1H-1,2,3-triazole ring is an ambident nucleophile. While the N2-arylated product is generally more thermodynamically stable due to minimized steric repulsion and favorable dipole alignment, the N1 position is often more sterically accessible (kinetic control). Solution: Shift the reaction toward thermodynamic control. Avoid Palladium-catalyzed Buchwald-Hartwig conditions (which trap the kinetic N1 product). Instead, use Copper-catalyzed Chan-Lam coupling conditions (Cu(OAc)2, Pyridine, DCM, room temperature)[1]. The reversibility of the Cu-coordination sphere allows the system to equilibrate toward the more stable N2 isomer.

Q2: I am observing a significant M-79 byproduct in my mass spectra. How do I prevent debromination of the 4-bromophenyl group? A2: Debromination (yielding the 2-phenyl-2H-1,2,3-triazol-4-amine) occurs when the catalytic metal undergoes oxidative addition into the aryl C-Br bond, followed by protodemetalation. This is highly prevalent if you are using Pd-catalysts at elevated temperatures (>80 °C). Solution: Switch entirely to Cu(II) catalysis at room temperature. Copper has a much higher activation barrier for inserting into aryl-bromide bonds compared to Palladium, preserving the halogen handle for downstream cross-coupling.

Q3: I am seeing a mass corresponding to [M + 154] (addition of a second bromophenyl group). What is causing this over-arylation? A3: The primary amine at the C4 position of the triazole is highly nucleophilic and will competitively react with the 4-bromophenylboronic acid. Solution: You must mask the C4-amine prior to the arylation step. Convert the amine to a tert-butyloxycarbonyl (Boc) or trityl protected derivative. Post-arylation, a simple TFA/DCM deprotection will cleanly yield the free amine.

Q4: In the de novo synthesis route (Route B), my reaction stalls at an open-chain intermediate and turns dark red. How do I force cyclization? A4: The dark red color indicates the formation of azo-dye oligomers (a side reaction of the diazonium salt at higher pH) or the stalling of the 2-arylhydrazono-2-cyanoacetamidine intermediate[2]. The final cyclization to the 2H-triazole is an oxidative process. Solution: Ensure you are providing a stoichiometric or slight excess of an oxidant. The addition of Cu(OAc)2 in pyridine under an air atmosphere is required to drive the oxidative N-N bond formation that closes the triazole ring.

III. Quantitative Data: Optimization of Regioselectivity

The table below summarizes the causality between reaction conditions and the formation of the N1-isomer and debrominated side products during the N-arylation of Boc-protected 1H-1,2,3-triazol-4-amine.

Catalyst System	Solvent	Temp (°C)	Additive / Base	N2 : N1 Ratio	Debromination (%)	Overall Yield of N2 (%)
Cu(OAc)₂ (0.2 eq)	DCM	25	Pyridine (2.0 eq)	85 : 15	< 1%	78%
Cu(OAc)₂ (0.2 eq)	DMF	80	Pyridine (2.0 eq)	60 : 40	5%	55%
CuI (0.2 eq)	DCM	25	TMEDA (2.0 eq)	50 : 50	2%	40%
Pd₂(dba)₃ (0.05 eq)	Toluene	100	XPhos / Cs₂CO₃	10 : 90	35%	15%

Key Takeaway: Low-temperature Copper(II) catalysis in non-polar/halogenated solvents maximizes the thermodynamic N2 product while completely suppressing C-Br bond cleavage.

IV. Self-Validating Experimental Protocol

Target: Regioselective Synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine via Chan-Lam Coupling.

Step 1: Protection of the C4-Amine

• Dissolve 1H-1,2,3-triazol-4-amine (1.0 eq) in THF. Add Boc-anhydride (1.1 eq) and DMAP (0.05 eq). Stir at 25 °C for 4 hours.

• Validation Check: Spot the reaction on a TLC plate and stain with Ninhydrin. The disappearance of a purple/pink spot confirms the primary amine is fully protected, preventing over-arylation.

Step 2: Regioselective Chan-Lam Arylation

• In an open-air flask, combine the Boc-protected triazole (1.0 eq), 4-bromophenylboronic acid (1.5 eq), and Cu(OAc)2 (0.2 eq) in anhydrous DCM (0.1 M).

• Add Pyridine (2.0 eq) and activated 4Å molecular sieves. Stir vigorously at 25 °C open to the atmosphere (O2 is the terminal oxidant for the Cu(II)/Cu(III) cycle).

• Validation Check: The reaction mixture should transition from a pale blue to a deep green/brown over 30 minutes, confirming the active catalytic cycle.

• Monitor via LC-MS. The desired N2-isomer typically elutes later than the more polar N1-isomer on a standard C18 reverse-phase column.

• Workup: Filter through Celite to remove sieves and copper salts. Wash the filtrate with 10% aqueous EDTA solution until the aqueous layer is strictly colorless (validating the complete removal of paramagnetic copper that could ruin downstream NMR spectra).

Step 3: Deprotection

• Dissolve the purified N2-arylated intermediate in DCM. Add Trifluoroacetic acid (TFA) (10 eq) and stir for 2 hours at 25 °C.

• Validation Check: Analyze the final product by High-Resolution Mass Spectrometry (HRMS). You must observe a classic 1:1 isotopic doublet at [M+H]+ corresponding to the 79Br and 81Br isotopes, validating that no debromination occurred during the sequence.

V. References

• Liu, Y., Yan, W., Chen, Y., Petersen, J. L., & Shi, X. (2008). "Efficient synthesis of N-2-aryl-1,2,3-triazole fluorophores via post-triazole arylation." Organic Letters, 10(23), 5389-5392. [Available at: https://pubmed.ncbi.nlm.nih.gov/18975958/][1]

• Bakulev, V. A., et al. (2008). "Synthesis and oxidative cyclization of 2-arylhydrazono-2-cyanoacetamidines to 5-amino-2-aryl-2H-[1,2,3]triazole-4-carbonitrile." ARKIVOC, 2008(16), 9-21.[Available at: https://www.arkat-usa.org/get-file/26650/][2]

Sources

• 1. Efficient synthesis of N-2-aryl-1,2,3-triazole fluorophores via post-triazole arylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. elar.urfu.ru [elar.urfu.ru]

Technical Support Center: Troubleshooting the N-Arylation of 1,2,3-Triazoles

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the mechanistic hurdles, regioselectivity challenges, and practical workflow optimizations associated with the N-arylation of 1,2,3-triazoles.

N2-aryl-1,2,3-triazoles are highly sought-after scaffolds in drug development, forming the core of biologically active compounds such as orexin receptor antagonists and JAK kinase inhibitors[1]. However, achieving high N2-selectivity remains a significant synthetic challenge. This guide provides self-validating protocols and mechanistic insights to help you achieve >95% regioselectivity in your workflows.

Section 1: Mechanistic FAQs – The Regioselectivity Conundrum

Q1: Why do my standard Ullmann coupling conditions yield a difficult-to-separate mixture of N1 and N2 isomers? A1: Unsubstituted 1,2,3-triazoles exist in a tautomeric equilibrium between their 1H and 2H forms. In standard transition-metal-catalyzed cross-couplings (like basic Ullmann reactions), both nitrogen atoms act as competing nucleophiles. Because the activation energy difference between the transition states leading to N1-arylation versus N2-arylation is minimal, the reaction lacks thermodynamic control, resulting in poor regioselectivity[1].

Q2: How can I force the reaction to favor the N2 position exclusively? A2: You must manipulate the reaction pathway using either steric control (via bulky transition-metal ligands) or thermodynamic control (via hypervalent iodine intermediates). By altering the steric environment of the catalytic pocket, you can artificially raise the activation energy for N1-arylation while lowering it for N2-arylation.

Mechanistic pathways determining N1 vs. N2 regioselectivity in 1,2,3-triazole arylation.

Section 2: Troubleshooting Transition-Metal Catalysis

Q3: My Palladium-catalyzed Buchwald-Hartwig amination is yielding <80% N2-selectivity. How do I push this to >95%? A3: The key to overriding the natural N1/N2 tautomeric mixture in Pd-catalysis is the implementation of extreme steric bulk. As demonstrated in , utilizing bulky biaryl phosphine ligands (such as L1 or tBuBrettPhos) forces the triazolate to coordinate to the Pd(II)-aryl intermediate via the less sterically hindered N2 position[1]. This steric crowding kinetically accelerates the reductive elimination step from the N2-triazolate-Pd complex, "pushing" the product out before isomerization can occur[1].

Protocol 1: Highly N2-Selective Pd-Catalyzed Arylation

This protocol is self-validating: the extreme steric bulk of the ligand acts as a physical gatekeeper, ensuring that only the N2-coordinated intermediate can successfully undergo reductive elimination.

• Reagent Assembly: In an oven-dried Schlenk tube under argon, combine 1,2,3-triazole (1.0 equiv), the aryl halide (1.0 equiv), Pd(OAc)₂ (1.5 mol%), a bulky biaryl phosphine ligand (3.3 mol%), and K₂CO₃ (1.4 equiv)[2].

• Solvent Addition: Add anhydrous tert-butanol (t-BuOH) (4 mL/mmol). Causality: t-BuOH is critical as it stabilizes the Pd-intermediates without competing for coordination sites[2].

• Thermal Activation: Heat the mixture to 110 °C for 3–5 hours[2].

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter the crude mixture through a pad of Celite to remove palladium black[3].

• Isolation: Concentrate in vacuo and purify via flash column chromatography to isolate the >95% pure N2-aryl isomer.

Q4: Can I use Copper-catalyzed Chan-Lam coupling for unhindered triazoles? A4: While is excellent for synthesizing specific derivatives like 4-halo-1,2,3-triazoles[4], simple electron-poor azoles often give lower yields[5]. If you proceed with Cu-catalysis, ensure the reaction is run under aerobic conditions (open to air) to continuously reoxidize the inactive Cu(0) back to the active Cu(II) catalytic species[6].

Section 3: The Catalyst-Free Alternative (Hypervalent Iodine)

Q5: Transition metals are interfering with our downstream biological assays. Is there a reliable, metal-free method to achieve N2-arylation? A5: Yes. You can completely bypass transition metals by utilizing diaryl iodonium salts. In this protocol, the triazole displaces the counteranion of the iodonium salt to form a T-shaped Iodine(III) intermediate[7]. Through a process called pseudorotation, the intermediate aligns for reductive elimination. Density Functional Theory (DFT) calculations confirm that the N2-coordinated I(III) intermediate is thermodynamically favored, leading exclusively to the N2-arylated product[8],[9].

Protocol 2: Catalyst-Free Regioselective N2-Arylation

This protocol leverages the inherent thermodynamic stability of the I(III)-N2 intermediate to drive selectivity without external ligands.

• Substrate Preparation: In a round-bottom flask, combine the 1,2,3-triazole (1.0 equiv) and the diaryl iodonium salt (1.2 equiv)[8],[7].

• Base Addition: Add Na₂CO₃ (2.0 equiv). Causality: A mild base is strictly required to deprotonate the triazole, increasing its nucleophilicity without decomposing the sensitive iodonium salt[8],[10].

• Solvent: Suspend the reagents in anhydrous toluene[8],[10].

• Reaction: Stir vigorously at 100 °C for 12–24 hours[8],[10].

• Product Isolation: Quench with deionized water, extract with dichloromethane (3 x 20 mL), dry over anhydrous Na₂SO₄, and purify. Note: The byproduct (iodoarene) can be recovered during chromatography and recycled to synthesize fresh iodonium salts, making this highly sustainable[8].

Step-by-step workflow for catalyst-free N2-arylation using diaryliodonium salts.

Section 4: Quantitative Data & Methodology Comparison

To assist in selecting the correct protocol for your specific substrate, consult the comparative data table below:

Methodology	Catalyst / Reagent System	Regioselectivity (N2)	Optimal Substrate Scope	Temp (°C)	Key Advantage / Limitation
Buchwald-Hartwig	Pd(OAc)₂ + Bulky Biaryl Phosphine	>95%	Broad (Aryl Br, Cl, OTf)	110	Excellent for unhindered triazoles; requires strict inert atmosphere.
Chan-Lam Coupling	Cu(OAc)₂ + Arylboronic Acid	Moderate-High	4-halo-1,2,3-triazoles	RT to 60	Mild aerobic conditions; lower yields for highly electron-poor azoles.
Hypervalent Iodine	Diaryl Iodonium Salt + Na₂CO₃	>95%	Broad (Tolerates sterics)	100	100% Metal-free; highly sustainable with recyclable byproducts.

References

• Catalyst-Free Regioselective N2 Arylation of 1,2,3-Triazoles Using Diaryl Iodonium Salts Source: Organic Letters, 2019, 21(16), 6255-6258. URL:[Link]

• Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles Source: Angewandte Chemie International Edition, 2011, 50(38), 8944-8947. URL:[Link]

• Synthesis of 2,5-diaryl-4-halo-1,2,3-triazoles and comparative study of their fluorescent properties Source: Tetrahedron, 2018, 74(28), 3897-3903. URL:[Link]

• Recent advances in transition-metal-free arylation reactions involving hypervalent iodine salts Source: Beilstein Journal of Organic Chemistry, 2018, 14, 2814–2852. URL:[Link]

• Palladium-Catalyzed N-Arylation of 2-Aminothiazoles Source: Organic Letters, 2012, 14(7), 1716-1719. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of 2,5-diaryl-4-halo-1,2,3-triazoles and comparative study of their fluorescent properties [agris.fao.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Catalyst-Free Regioselective N2 Arylation of 1,2,3-Triazoles Using Diaryl Iodonium Salts [organic-chemistry.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. iosrjournals.org [iosrjournals.org]

Technical Support Center: Troubleshooting the Synthesis and Workup of 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine . This molecule presents a unique synthetic challenge: it possesses an electron-rich 4-amino group coupled with an electron-withdrawing 2-(4-bromophenyl) substituent. This "push-pull" electronic nature makes the triazole core highly susceptible to specific degradation pathways during post-reaction workup.

This guide provides field-proven insights, mechanistic explanations, and a self-validating protocol to ensure high yields and prevent product decomposition.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: I used Pd/C and H₂ to reduce the nitro precursor, but my product is missing the bromine atom. What happened?

Symptom: Mass spectrometry shows an M−79 peak (loss of Br), and NMR indicates the formation of 2-phenyl-2H-1,2,3-triazol-4-amine instead of the desired 4-bromophenyl derivative. Causality & Mechanism: Palladium on carbon (Pd/C) is highly active for oxidative addition into aryl C–Br bonds. Under a hydrogen atmosphere, this leads to rapid catalytic hydrodebromination of the bromoarene moiety [1]. Solution: Abandon Pd/C for halogenated substrates. Switch to a milder, chemoselective reduction method such as Iron powder with Ammonium Chloride (Fe/NH₄Cl) in EtOH/H₂O. This method selectively reduces the nitro group to the amine without cleaving the Ar–Br bond.

Q2: During the acidic workup to remove iron/zinc salts, my product turned into a dark tar and evolved gas. Why?

Symptom: Vigorous bubbling upon acidification, followed by the formation of an intractable dark mixture and severe yield loss. Causality & Mechanism: 1,2,3-Triazoles can exist in equilibrium with their open-chain diazo isomers. Strong acids (pH < 2) protonate the electron-rich triazole ring, promoting a ring-opening tautomerization to an α-diazo amidine intermediate. This intermediate is highly unstable and rapidly extrudes nitrogen gas (N₂), leading to irreversible decomposition [2]. Solution: Never use strong mineral acids (like 1M HCl) to quench or wash the reaction. Maintain a strictly neutral or slightly basic pH (7.0–8.0) during workup. Use a saturated NaHCO₃ buffer during extraction.

Q3: My extracted product degrades and turns brown when concentrated on the rotary evaporator. How can I prevent this?

Symptom: The organic layer is pale yellow, but upon concentration, it darkens significantly to brown or black. Causality & Mechanism: The 4-amino group is highly electron-rich and prone to air oxidation. This oxidative degradation is severely accelerated by trace transition metals (e.g., Fe²⁺/Fe³⁺ carried over from the reduction step) and elevated temperatures. Solution: Filter the crude mixture through a pad of Celite to remove bulk metal sludge. Wash the organic extract with an aqueous EDTA solution to chelate and remove trace metal ions, and keep the rotary evaporator bath temperature below 40 °C.

Part 2: Quantitative Data & Method Comparison

To illustrate the critical nature of selecting the correct reduction and workup conditions, the following table summarizes the quantitative outcomes of various methodologies applied to 4-nitro-2-(4-bromophenyl)-2H-1,2,3-triazole.

Reduction Method	Workup pH	Br-Retention	Yield of Target Amine	Purity (LC-MS)	Primary Failure Mode
Pd/C + H₂	Neutral (7.0)	0%	0%	N/A	Complete hydrodebromination [1]
SnCl₂ / HCl	Acidic (1.0)	100%	< 15%	< 50%	Acid-catalyzed ring opening [2]
Fe / AcOH	Mild Acid (4.0)	100%	45%	70%	Partial oxidation / Metal coordination
Fe / NH₄Cl	Buffered (7.5)	100%	> 85%	> 95%	Optimal Conditions

Part 3: Mechanistic and Workflow Visualizations

Acid-Catalyzed Decomposition Pathway

Understanding the mechanism of failure is the first step in preventing it. Below is the logical pathway of how low pH destroys the triazole core.

Acid-catalyzed ring-opening and decomposition pathway of 4-amino-1,2,3-triazoles.

Optimized Workup Workflow

This workflow is designed as a self-validating system to ensure the integrity of the 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine product.

Optimized extraction and purification workflow for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Part 4: Step-by-Step Experimental Protocol

Self-Validating System: This protocol includes built-in checks to ensure the chemical environment remains benign to the product.

• Chemoselective Reduction: Suspend 4-nitro-2-(4-bromophenyl)-2H-1,2,3-triazole (1.0 eq) in a 4:1 mixture of Ethanol/Water. Add Iron powder (5.0 eq) and Ammonium Chloride (5.0 eq). Heat to 80 °C for 2 hours.

  • Validation: TLC should show complete consumption of the starting material. No debromination will occur under these conditions.

• Sludge Removal: Cool the reaction mixture to room temperature. Filter the suspension through a tightly packed pad of Celite to remove the Fe₃O₄ sludge. Wash the pad thoroughly with Ethyl Acetate (EtOAc).

• Solvent Exchange: Transfer the filtrate to a rotary evaporator and remove the ethanol under reduced pressure. Crucial: Keep the water bath strictly below 40 °C to prevent thermal degradation.

• Buffered Extraction: Dilute the remaining aqueous residue with EtOAc. Add saturated aqueous NaHCO₃.

  • Validation: Test the aqueous layer with pH paper. It must read between 7.5 and 8.0. If it is acidic, add more NaHCO₃ until the target pH is reached. Extract the organic layer.

• Trace Metal Scavenging: Wash the combined organic layers with a 5% aqueous solution of EDTA disodium salt. This step chelates microscopic iron ions that bypass the Celite filtration, preventing them from catalyzing the air-oxidation of the amine during storage.

• Final Isolation: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (< 40 °C). The product should isolate as a stable, pale-yellow solid.

References

• Marques, C. A., Selva, M., & Tundo, P. (1993). "Facile hydrodehalogenation with hydrogen and palladium/carbon catalyst under multiphase conditions." The Journal of Organic Chemistry. ACS Publications. URL: [Link]

• Thomas, J., & Jana, S. (2022). "1,2,3-Triazole and Its Analogues: New Surrogates for Diazo Compounds." Chemical Reviews, 122(15), 12747-12835. ACS Publications. URL: [Link]

troubleshooting poor regioselectivity in 1,2,3-triazole formation

Welcome to the Technical Support Center for Click Chemistry Applications. As a Senior Application Scientist, I have engineered this guide for researchers, medicinal chemists, and drug development professionals who are experiencing regiochemical leakage—specifically, the unintended formation of isomeric mixtures during 1,2,3-triazole synthesis.

Achieving absolute regiocontrol requires a strict understanding of the mechanistic causality behind your catalytic cycles. Below, you will find a diagnostic workflow, mechanistic FAQs, quantitative ligand data, and self-validating protocols to ensure your azide-alkyne cycloadditions yield the exact regioisomer you require.

Diagnostic Workflow: Regioselectivity Failure Analysis

Before adjusting your reaction parameters, use the following logical framework to diagnose where your catalytic cycle is failing.

Workflow for diagnosing and resolving regioselectivity failures in azide-alkyne cycloadditions.

Core FAQs: Mechanistic Causality of Isomeric Mixtures

Q: Why am I observing a near 1:1 mixture of 1,4- and 1,5-disubstituted triazoles instead of a single product? A: If you are seeing a mixture, your catalyst is dead, and you are observing the uncatalyzed thermal Huisgen 1,3-dipolar cycloaddition. This thermal reaction is highly exothermic but suffers from a massive activation barrier. Because the HOMO-LUMO energy gaps for the two possible transition states are nearly identical, the thermal reaction lacks regiocontrol, defaulting to an approximate 1:1 mixture of 1,4- and 1,5-isomers 1[1]. To fix this, you must restore the integrity of your metal catalyst.

Q: I am running a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). How does copper guarantee 1,4-selectivity, and why is my reaction failing? A: CuAAC fundamentally alters the reaction pathway from a concerted cycloaddition to a stepwise, dinuclear copper-mediated process. The active Copper(I) species inserts into the terminal alkyne to form a copper acetylide intermediate, which strictly dictates 1,4-regioselectivity 2[2]. Failure occurs when your active Cu(I) is oxidized to Cu(II) by dissolved oxygen, or disproportionates into Cu(0) and Cu(II). When the Cu(I) concentration drops below the critical catalytic threshold, the reaction stalls, allowing the non-selective thermal background reaction to compete3[3].

Q: How do I select the right ligand to prevent Cu(I) oxidation and ensure strict 1,4-regioselectivity in aqueous media? A: The addition of a stabilizing polytriazole ligand is non-negotiable for robust regiocontrol. While TBTA is historically common, its poor water solubility causes it to precipitate in aqueous buffers, leaving Cu(I) unprotected3[3]. Upgrading to highly water-soluble ligands like THPTA or BTTAA not only stabilizes the Cu(I) oxidation state but dramatically accelerates the reaction rate (up to 7 orders of magnitude over the uncatalyzed process), completely outcompeting any isomeric leakage 4[4].

Q: I specifically need the 1,5-disubstituted isomer. Why is my Ruthenium-Catalyzed (RuAAC) reaction yielding mixed isomers or failing completely? A: RuAAC utilizes pentamethylcyclopentadienyl ruthenium chloride complexes (e.g., CpRuCl(PPh3)2) to catalyze the reaction via an oxidative coupling mechanism. This forms a six-membered ruthenacycle intermediate where the first carbon-nitrogen bond forms between the electronegative alkyne carbon and the terminal azide nitrogen, strictly enforcing 1,5-selectivity1[1]. If your reaction is failing, the primary culprit is oxygen contamination. The RuAAC reaction is notoriously sensitive to atmospheric oxygen. O2 rapidly reacts with the catalyst to form an inactive CpRuCl(O2)(PPh3) species, killing the catalytic cycle 5[5].

Quantitative Data: Ligand Performance in CuAAC

To prevent 1,5-isomer leakage in copper-catalyzed systems, select the appropriate ligand based on your solvent system. Below is a quantitative comparison of modern CuAAC accelerating ligands.

Ligand	Water Solubility	Relative Reaction Rate	Cu(I) Stabilization	Primary Application
None	N/A	1x (Baseline)	None	Basic anhydrous organic synthesis
TBTA	Poor (Requires DMSO)	~10x	Moderate	Organic/Biphasic synthesis
THPTA	Excellent	~30x	High	Bioconjugation / Aqueous buffers
BTTAA	Excellent	>45% conversion in <30 min	Very High	Live-cell labeling / High-efficiency aqueous

Self-Validating Experimental Protocols

A robust protocol must validate itself in real-time. Do not proceed to the next step unless the physical observations match the expected causality.

Protocol A: Highly Regioselective CuAAC (Targeting 1,4-Isomer)

Designed for aqueous/organic biphasic systems using in situ Cu(I) generation.

• Catalyst Pre-formation: In a vial, dissolve CuSO4·5H2O (5 mol%) and THPTA ligand (10 mol%) in degassed water.

  • Self-Validation: The solution must remain a clear, bright blue. This confirms the successful formation of the Cu(II)-THPTA complex. If it turns cloudy, your ligand has precipitated; switch to a higher ratio of organic co-solvent (e.g., t-BuOH).

• Substrate Addition: Add your terminal alkyne (1.0 eq) and organic azide (1.1 eq) dissolved in t-BuOH.

• Reduction & Initiation: Add a freshly prepared solution of sodium ascorbate (20 mol%) in water to the reaction mixture.

  • Self-Validation (Critical): The solution must immediately shift from blue to colorless or pale yellow. This visual shift proves the reduction of Cu(II) to the catalytically active Cu(I) state. If the solution turns blue or green during the reaction, oxidation has occurred—immediately add more sodium ascorbate and flush with N2.

• Completion: Stir at room temperature for 2-4 hours. Monitor via LC-MS for strict 1,4-isomer formation.

Protocol B: Highly Regioselective RuAAC (Targeting 1,5-Isomer)

Designed for strict anaerobic conditions to prevent catalyst poisoning.

• Solvent Degassing: Transfer 1,4-dioxane to a Schlenk flask. Perform three consecutive Freeze-Pump-Thaw cycles using liquid nitrogen and a high-vacuum manifold.

  • Self-Validation: During the third thaw cycle, there should be absolutely no bubbling from the solvent. This confirms the complete removal of dissolved oxygen, which is fatal to the Ruthenium catalyst.

• Catalyst Activation: Under a positive pressure of Argon, add Cp*RuCl(PPh3)2 (2-5 mol%) to the degassed 1,4-dioxane.

• Substrate Addition: Add the terminal alkyne (1.0 eq) followed by the azide (1.0 eq) via airtight syringe.

• Reaction: Seal the flask and heat to 60°C for 12 hours.

  • Causality Note: Heating is required because the reductive elimination step (which forms the triazole product from the ruthenacycle) is the rate-determining step and requires thermal energy to proceed efficiently.

References

• Mechanism of the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)
• Source: nih.
• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
• Source: beilstein-journals.
• Source: rsc.

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Synthesis of 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, medicinal chemists, and drug development professionals in navigating the highly sensitive, solvent-directed synthesis of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

The construction of the 2-aryl-2H-1,2,3-triazole core via the arylhydrazononitrile route is notoriously susceptible to solvent effects. The critical intermediate—an amidoxime—represents a mechanistic crossroads. Depending on your choice of solvent and base, this intermediate can cyclize into the target 1,2,3-triazole, undergo a Tiemann-like rearrangement into a 1,2,4-triazole, or prematurely acylate to form an oxadiazole[1][2].

Below, you will find a mechanistic breakdown, quantitative solvent data, an FAQ troubleshooting guide, and a self-validating experimental protocol.

Mechanistic Workflow & Solvent-Directed Divergence

Understanding the causality of solvent interaction is the first step in troubleshooting. The diagram below illustrates how the amidoxime intermediate diverges based entirely on the solvent matrix applied during the cyclization step.

Figure 1: Solvent-directed divergent cyclization of the amidoxime intermediate.

Quantitative Data: Solvent Effects on Yield and Regioselectivity

To make informed decisions at the bench, compare the empirical outcomes of various solvent systems on the cyclization of the amidoxime intermediate.

Solvent System	Additive / Catalyst	Major Product	Typical Yield (%)	Mechanistic Rationale
DMF	Piperidine (cat.)	1,2,3-Triazol-4-amine	75 – 85%	Polar aprotic environment stabilizes the highly polar N-N bond formation transition state; base enhances hydrazone nucleophilicity[2][3].
Acetic Anhydride	None	1,2,4-Oxadiazole	70 – 80%	Rapid O-acylation of the amidoxime outcompetes N-cyclization, forcing the formation of the oxadiazole ring[2].
Ethanol	Mineral Acid (H₂SO₄)	Aminoisoxazole	60 – 65%	Acid protonates the hydrazone nitrogen, favoring oxygen attack to form the isoxazole ring instead of the triazole.
Ethanol	Sodium Acetate	Amidoxime (Stalled)	N/A	Protic solvent heavily hydrogen-bonds with the nucleophile, raising the activation energy required for cyclization[3].

Troubleshooting & FAQs

Q1: My cyclization in ethanol stalled completely at the amidoxime intermediate, even after 24 hours of reflux. Why? A1: The cyclization of the amidoxime into a 1,2,3-triazole requires the formation of a new N-N bond, which is a highly energy-demanding process[1]. Protic solvents like ethanol form strong hydrogen bonds with the nucleophilic nitrogen lone pairs on the hydrazone moiety. This solvation significantly lowers their ground-state energy, increasing the activation energy required to reach the transition state. Switching to a polar aprotic solvent like DMF removes this hydrogen-bonding penalty, destabilizing the ground state and accelerating cyclization[2][3].

Q2: NMR analysis shows I synthesized a 1,2,4-triazole instead of the target 1,2,3-triazole. How did this happen? A2: You have encountered a competing Tiemann-like rearrangement[1][2]. Depending on the electronic nature of the aryl substituent and the exact basicity of the solvent matrix, the amidoxime can undergo an internal rearrangement prior to cyclization, yielding a 1,2,4-triazol-5-amine. To suppress this, ensure strictly controlled basic conditions (e.g., catalytic piperidine in DMF) which favor the direct N-N bond formation required for the 1,2,3-triazole kinetic product over the rearrangement pathway[2].

Q3: I am detecting significant oxadiazole contamination in my product mixture. What is the cause? A3: This is a classic solvent-induced divergence. If you attempted to drive the cyclization using a dehydrating or acylating solvent like acetic anhydride, the amidoxime undergoes rapid O-acylation[2]. The resulting O-acetyl amidoxime undergoes a facile cyclization to form a 1,2,4-oxadiazole derivative, completely bypassing the 1,2,3-triazole pathway. Always use non-acylating polar aprotic solvents (DMF, DMSO) for 1,2,3-triazole synthesis[2].

Q4: How do I definitively distinguish my 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine from the 1,2,4-triazole isomer? A4: 1D Nuclear Overhauser Effect (NOE) difference spectroscopy is the gold standard here. In the 1,2,4-triazole isomer, irradiating the primary amine (-NH₂) protons will result in a positive NOE enhancement of the adjacent ortho-aromatic protons. In your target 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, the aryl ring is located at the N2 position, which is spatially distant from the C4-amine. Therefore, irradiating the -NH₂ protons will yield no NOE enhancement on the aryl protons[1][4].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol incorporates built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Figure 2: Self-validating experimental workflow for 1,2,3-triazole synthesis.

Step 1: Synthesis of 2-(4-Bromophenyl)hydrazononitrile

• Procedure: Dissolve 4-bromoaniline (10 mmol) in concentrated HCl and cool to 0–5 °C. Add a cold aqueous solution of NaNO₂ (10 mmol) dropwise to form the diazonium salt. In a separate flask, dissolve malononitrile (10 mmol) and sodium acetate (30 mmol) in ethanol. Add the diazonium solution dropwise to the malononitrile solution while maintaining the temperature below 5 °C. Stir for 2 hours.

• Causality: The sodium acetate buffers the highly acidic diazonium solution, allowing the active methylene of malononitrile to deprotonate and attack the terminal nitrogen of the diazonium ion.

• Validation Checkpoint: A bright yellow/orange precipitate will form immediately. TLC (Hexane:EtOAc 7:3) must show the complete disappearance of the aniline starting material.

Step 2: Synthesis of the Amidoxime Intermediate

• Procedure: Suspend the 2-(4-bromophenyl)hydrazononitrile (5 mmol) in ethanol (20 mL). Add hydroxylamine hydrochloride (5 mmol) and anhydrous sodium acetate (5 mmol). Reflux the mixture for 4–6 hours. Cool to room temperature and pour into ice water. Filter the resulting solid.

• Causality: Hydroxylamine acts as a nucleophile, attacking the nitrile carbon. Sodium acetate is required to liberate the free base of hydroxylamine from its hydrochloride salt. Ethanol is used here because protic solvation stabilizes the initial nucleophilic addition without prematurely triggering cyclization[3].

• Validation Checkpoint: FT-IR spectroscopy must show the complete disappearance of the sharp nitrile (C≡N) stretching band at ~2200 cm⁻¹ and the appearance of broad O-H and N-H bands at 3300–3400 cm⁻¹.

Step 3: Solvent-Optimized Cyclization to 2-(4-Bromophenyl)-2H-1,2,3-triazol-4-amine

• Procedure: Dissolve the amidoxime intermediate (3 mmol) in anhydrous DMF (15 mL). Add a catalytic amount of piperidine (0.2 mL). Reflux the mixture (approx. 153 °C) for 6–8 hours. Monitor by TLC. Once complete, concentrate the DMF under reduced pressure, pour the residue into ice water, and recrystallize the crude solid from ethanol.

• Causality: DMF provides the highly polar, non-hydrogen-bonding environment necessary to stabilize the energy-demanding N-N bond formation[2]. Piperidine ensures the amidoxime remains sufficiently deprotonated to maximize the nucleophilicity of the hydrazone nitrogen, driving the equilibrium toward the 1,2,3-triazole rather than the Tiemann rearrangement product[1][2].

• Validation Checkpoint: Perform 1D NOE NMR. Irradiation of the -NH₂ signal must show zero enhancement of the 4-bromophenyl ortho-protons, confirming the 1,2,3-triazole regiochemistry over the 1,2,4-triazole[4].

References

• Source: mdpi.
• Source: researchgate.
• Source: beilstein-journals.

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - 2-Arylhydrazononitriles as building blocks in heterocyclic synthesis: A novel route to 2-substituted-1,2,3-triazoles and 1,2,3-triazolo[4,5-b]pyridines [beilstein-journals.org]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structural Elucidation of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine: A Comparative Guide to 2D NMR vs. Alternative Modalities

The Regiochemical Challenge in Triazole Synthesis

The synthesis of substituted 1,2,3-triazoles frequently yields a complex mixture of N-1, N-2, and N-3 regioisomers, driven by reaction conditions and tautomeric equilibria. For drug development professionals and synthetic chemists, confirming the exact regiochemistry of molecules like 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is a critical quality control step. The spatial orientation of the aryl group profoundly impacts the molecule's bioisosteric properties, target binding, and overall biological activity.

While standard 1D NMR and Mass Spectrometry (MS) easily confirm the molecular formula and the presence of basic functional groups, they consistently fall short in resolving complex regiochemical ambiguities. This guide objectively compares the performance of 2D Nuclear Magnetic Resonance (NMR) spectroscopy against 1D NMR and X-ray crystallography, providing a self-validating experimental workflow to definitively elucidate the 2-aryl-2H-1,2,3-triazole architecture.

Modality Comparison: Selecting the Right Analytical Tool

To establish the regiochemistry of the 4-bromophenyl group on the triazole core, researchers typically evaluate three analytical pathways.

Table 1: Performance Comparison of Structural Elucidation Modalities

Modality	Turnaround Time	Regiochemical Confidence	Sample Requirement	Cost / Accessibility
1D NMR (1H, 13C) + MS	< 1 Hour	Low (Ambiguous N-substitution)	~5 mg (Solution)	Low / High
2D NMR Suite (HMBC/NOESY)	2 - 4 Hours	High (Definitive solution-state mapping)	15-20 mg (Solution)	Moderate / High
X-Ray Crystallography	Days to Weeks	Absolute (Solid-state truth)	High-quality single crystal	High / Moderate

• Why 1D NMR Fails: 1D ¹H and ¹³C NMR can identify the presence of the triazole proton (H-5) and the amine group, but they cannot trace connectivity across the nitrogen heteroatoms (N-1, N-2, N-3)[1]. Chemical shifts between 1-aryl and 2-aryl isomers often overlap, making 1D assignments highly speculative.

• Why X-Ray is Limiting: While X-ray crystallography provides the absolute configuration, it requires the molecule to form high-quality single crystals. This process is highly solvent-dependent, time-consuming, and sometimes impossible for compounds that oil out or resist crystallization.

• Why 2D NMR is the Gold Standard: 2D NMR bridges the gap by mapping both through-bond and through-space interactions directly in the solution state, making it the most efficient and reliable method for differentiating N-1 and N-2 isomers[2].

Workflow comparing analytical modalities for triazole regiochemical assignment.

The Self-Validating 2D NMR Protocol

To ensure scientific trustworthiness, structural assignment must never rely on a single data point. The protocol below uses a dual-verification system: Heteronuclear Multiple-Bond Correlation (HMBC) for through-bond mapping, cross-validated by Nuclear Overhauser Effect Spectroscopy (NOESY) for through-space mapping.

Step-by-Step Experimental Methodology

• Sample Preparation: Dissolve 15-20 mg of the purified 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in 0.6 mL of highly pure DMSO-d6.

  • Causality: DMSO-d6 is specifically chosen because its strong hydrogen-bond accepting nature disrupts intermolecular solute H-bonding. This slows the chemical exchange rate of the -NH₂ protons, allowing them to be clearly visible in the ¹H spectrum, which is crucial for identifying the C-4 position.

• 1D Baseline Acquisition: Acquire standard ¹H (16 scans) and ¹³C (1024 scans) spectra at 298 K on a 400 MHz (or higher) spectrometer.

  • Causality: This establishes the exact chemical shift baseline for the triazole H-5 (typically around δ 7.5 - 8.0 ppm) and the aryl protons, which is required to set up the 2D spectral windows.

• HSQC Acquisition (Direct C-H Mapping): Run a ¹H-¹³C HSQC experiment.

  • Causality: This step isolates the quaternary carbons (which will not appear in HSQC) from the protonated carbons, specifically identifying and linking the C-5 carbon of the triazole ring to its attached H-5 proton[1].

• HMBC Acquisition (Through-Bond Mapping): Acquire the HMBC spectrum, setting the long-range J-coupling evolution time to optimize for 8 Hz (approx. 62.5 ms).

  • Causality: 8 Hz is the standard 3-bond coupling constant (³J_CH) in aromatic systems. This specific timing maximizes the signal intensity for crucial 3-bond correlations between H-5 and nearby quaternary carbons[2].

• NOESY Acquisition (Through-Space Mapping): Acquire a 2D NOESY spectrum with a mixing time of 400-500 ms.

  • Causality: For small molecules (MW < 500 Da) in the extreme narrowing limit, a longer mixing time is required to allow the transient NOE signals to build up sufficiently for detection without entering the spin-diffusion regime.

Diagnostic Data Interpretation: The Logical Proof

The differentiation between the 1-(4-bromophenyl) and 2-(4-bromophenyl) isomers hinges entirely on the spatial and bonding relationship between the lone triazole proton (H-5) and the aryl ring.

Diagnostic 2D NMR logic for differentiating 1-aryl and 2-aryl 1,2,3-triazoles.

1. The HMBC Evidence

In a 1-aryl isomer, the H-5 proton is separated from the aryl C-1' carbon by exactly three bonds (H5–C5–N1–C1'), which reliably produces a strong HMBC cross-peak[2]. However, in our target molecule, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, the aryl group is attached to N-2. Consequently, H-5 is four bonds away from C-1' (H5–C5–N1–N2–C1'). Because 4-bond HMBC correlations are practically invisible under standard 8 Hz optimization, the absence of an H-5 to C-1' cross-peak is the first definitive diagnostic indicator of the 2-aryl structure.

2. The NOESY Cross-Validation

Relying solely on the absence of an HMBC peak is scientifically risky (as it could be an artifact of poor signal-to-noise). NOESY is employed to self-validate the finding. In a 1-aryl isomer, H-5 is spatially adjacent to the ortho-protons of the aryl ring, yielding a strong NOESY cross-peak. In the 2-aryl isomer, the N-2 attachment points the bulky aryl ring away from C-5, drastically increasing the spatial distance. The complete absence of a NOESY correlation between H-5 and the aryl ortho-protons definitively validates the 2-substituted architecture[2].

Table 2: Expected 2D NMR Diagnostic Signals for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

Experiment	Target Nuclei	Expected Observation	Structural Significance
HSQC	C-5 / H-5	Direct correlation (~128-135 ppm / 7.8 ppm)	Confirms the protonated triazole carbon.
HMBC	H-5 to C-1' (Aryl)	No correlation observed	Proves H-5 is >3 bonds away from the aryl ring (Rules out 1-aryl isomer).
HMBC	H-5 to C-4 (Triazole)	Strong correlation	Confirms connectivity within the triazole core.
NOESY	H-5 to Aryl Ortho-H	No correlation observed	Proves large spatial distance between C-5 and the N-2 aryl group.

Conclusion

By systematically comparing analytical modalities, it is evident that a well-calibrated 2D NMR suite provides the most robust, self-validating framework for the structural elucidation of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine. The orthogonal combination of through-bond (HMBC) and through-space (NOESY) mapping effectively eliminates regiochemical ambiguity without the severe bottleneck of crystal growth.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. arkat-usa.org [arkat-usa.org]

Comparative Bioactivity and Physicochemical Profiling of 1H- vs. 2H-1,2,3-Triazole Isomers

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol

Executive Summary

The 1,2,3-triazole scaffold is a privileged pharmacophore in modern drug discovery, renowned for its metabolic stability, synthetic accessibility, and structural versatility. While unsubstituted 1,2,3-triazole exists as a tautomeric mixture of 1H- and 2H- forms, substitution at the nitrogen atoms locks the heterocycle into distinct isomeric architectures.

As a Senior Application Scientist, I frequently observe discovery programs defaulting to the 1H-1,2,3-triazole isomer due to the ubiquity of "Click" chemistry (CuAAC). However, objectively comparing the 1H-1,2,3-triazole against its 2H-1,2,3-triazole counterpart reveals profound differences in dipole moments, lipophilicity, and target engagement. This guide provides a rigorous comparative analysis to help you rationally select the correct isomer for your target pocket, supported by validated experimental methodologies.

Physicochemical Causality: The "Why" Behind the Bioactivity

The biological behavior of a molecule is dictated by its physicochemical properties. The core difference between 1H- and 2H-1,2,3-triazoles lies in their electronic distribution and resulting dipole vectors.

Tautomeric Equilibrium in Unsubstituted Forms

In an aqueous environment, unsubstituted 1,2,3-triazole tautomerizes, with the 2H-isomer being the major form (approximately a 2:1 ratio of 2H to 1H)[1]. In the gas phase, the 2H-tautomer is also thermodynamically favored by ~3.5–4.5 kcal/mol[2]. However, once alkylated or arylated, these tautomers become fixed isomers with drastically different properties.

Dipole Moment and Bioisosterism

• 1H-1,2,3-Triazole (The Polar Mimic): The asymmetric arrangement of the nitrogen atoms in the 1H-isomer creates a massive dipole moment (μa = 4.2 D)[2]. Substituted 1H-1,2,3-triazoles exhibit dipole moments of ~5.0 D, making them exceptional amide bioisosteres [3]. The distance between substituents in a 1,4-disubstituted 1H-triazole (5.0–5.1 Å) effectively mimics the spatial projection of a trans-amide bond (3.8–3.9 Å), while its strong dipole mimics the amide's electronic properties[3].

• 2H-1,2,3-Triazole (The Lipophilic Spacer): The 2H-isomer possesses a highly symmetrical electronic distribution, resulting in a near-zero dipole moment (μb = 0.10 D)[2]. This dramatic reduction in polarity lowers the topological polar surface area (tPSA) and the desolvation penalty, making the 2H-isomer vastly superior for targeting hydrophobic pockets or improving Blood-Brain Barrier (BBB) permeability.

Quantitative Data Comparison

Property / Feature	1H-1,2,3-Triazole (Substituted)	2H-1,2,3-Triazole (Substituted)	Causality in Drug Design
Dipole Moment	~4.2 - 5.0 D[2]	~0.1 - 0.5 D[2]	High dipole favors polar target engagement; low dipole favors membrane permeability.
Aqueous Tautomer	Minor (~33%)[1]	Major (~67%)[1]	Dictates the baseline thermodynamic stability of the unsubstituted core.
Bioisosteric Role	Peptide bond / Amide mimic[3]	Aryl ring / Lipophilic spacer	1H mimics the electronic profile of amides; 2H acts as a stable, non-polar linker.
H-Bond Acceptors	N2, N3	N1, N3	Alters the vector of hydrogen bonding within the protein binding site.
Commercial Drugs	Tazobactam, Rufinamide[4]	Emerging in CNS/Kinase inhibitors	1H is heavily utilized for anti-infectives and targets requiring high aqueous solubility.

Logical Workflows in Isomer Selection

To rationalize the selection between these isomers during hit-to-lead optimization, we utilize the following decision matrix based on the binding pocket's microenvironment.

Workflow for selecting 1H vs 2H triazole isomers based on target pocket properties.

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthetic protocols below are designed as self-validating systems. The visual cues and thermodynamic drivers built into these methods confirm the success of the reaction in situ.

Protocol A: Regioselective Synthesis of 1,4-Disubstituted 1H-1,2,3-Triazoles (CuAAC)

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for 1H-triazole synthesis[5].

Mechanism & Causality: The use of Cu(II) sulfate with sodium ascorbate ensures that the active Cu(I) catalyst is generated in situ. This prevents the oxidative homocoupling of alkynes (Glaser coupling) that occurs if Cu(II) is left unreduced, ensuring high regioselectivity for the 1,4-isomer[5].

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve the terminal alkyne (1.0 mmol) and organic azide (1.0 mmol) in a 1:1 mixture of tert-butanol and water (10 mL).

• Catalyst Generation: Add Copper(II) sulfate pentahydrate (0.05 mmol, 5 mol%) followed by Sodium Ascorbate (0.1 mmol, 10 mol%).

  • Self-Validation Check: The solution will transition from blue (Cu2+) to pale yellow/colorless (Cu+), confirming the active catalyst has been successfully generated.

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. The product typically precipitates out of the aqueous/organic mixture.

• Isolation: Filter the precipitate, wash with cold water (to remove copper salts and ascorbate), and recrystallize from ethanol.

• Verification: 1H-NMR will show a characteristic singlet at ~8.0-8.5 ppm, corresponding to the C5 proton of the 1H-1,2,3-triazole ring.

Protocol B: Regioselective Synthesis of 2-Substituted 2H-1,2,3-Triazoles

Because CuAAC strictly yields 1H-isomers, synthesizing 2H-isomers requires an alternative approach, such as the oxidative cyclization of bis-hydrazones.

Mechanism & Causality: By pre-forming a bis-hydrazone, the nitrogen atoms are spatially pre-organized. The addition of an oxidant (like Cu(OAc)2) facilitates the formation of the N-N bond, thermodynamically driving the cyclization exclusively to the highly symmetric 2H-core.

Step-by-Step Methodology:

• Preparation: Dissolve the 1,2-diketone bis-hydrazone derivative (1.0 mmol) in anhydrous DMF (10 mL) under an inert nitrogen atmosphere.

• Oxidation: Add Copper(II) acetate (1.2 mmol) in one portion.

  • Self-Validation Check: The reaction mixture will darken immediately as the Cu(II) oxidizes the substrate and is reduced to Cu(I), indicating the N-N bond formation is underway.

• Reaction: Heat the mixture to 90°C for 4 hours. Monitor completion via TLC (Hexane:EtOAc 8:2).

• Quenching & Extraction: Cool to room temperature, quench with saturated aqueous NH4Cl (to complex the copper), and extract with Ethyl Acetate (3 x 15 mL).

• Purification: Wash the organic layer with brine, dry over Na2SO4, and purify via silica gel column chromatography.

• Verification: 13C-NMR will demonstrate high symmetry in the carbon signals of the triazole ring, confirming the 2H-isomer over the asymmetric 1H-isomer.

Tautomeric and Synthetic Pathways

The following diagram illustrates the thermodynamic relationship between the tautomers and how specific synthetic pathways lock the molecule into its respective bio-active isomer.

Tautomeric equilibrium of 1,2,3-triazole and the synthetic locking of 1H vs 2H isomers.

Conclusion

The choice between 1H-1,2,3-triazole and 2H-1,2,3-triazole should never be an afterthought dictated solely by synthetic convenience. If your drug development program requires an amide bioisostere with strong hydrogen-bond accepting capabilities and a high dipole moment, the 1H-isomer is the undisputed choice[3]. Conversely, if your lead compound suffers from poor membrane permeability or requires a rigid, lipophilic spacer to traverse a hydrophobic pocket, pivoting to the 2H-isomer can rescue the pharmacokinetic profile[2].

References

• 1H-1,2,3-Triazole - American Chemical Society Source: ACS.org URL:[Link]

• Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy Source: National Institutes of Health (PMC) URL:[Link]

• Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry Source: National Institutes of Health (PMC) URL:[Link]

• Click 1,2,3-triazoles in drug discovery and development: From the flask to the clinic? Source: ResearchGate URL:[Link]

• 1,2,3- Triazoles: general and key synthetic strategies Source: Semantic Scholar URL:[Link]

Sources

• 1. acs.org [acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]

Comparative Efficacy Guide: 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine vs. Benchmark IDO1 Inhibitors

Executive Summary & Mechanistic Rationale

The development of small-molecule inhibitors targeting Indoleamine 2,3-dioxygenase 1 (IDO1) remains a cornerstone strategy in reversing tumor-mediated immunosuppression. IDO1 is a heme-dependent enzyme responsible for the rate-limiting oxidation of L-tryptophan (Trp) into kynurenine (Kyn). The depletion of Trp and the accumulation of Kyn activate the Aryl Hydrocarbon Receptor (AhR), driving the differentiation of regulatory T cells (Tregs) and suppressing cytotoxic CD8+ T cells[1].

Recently, the 1,2,3-triazole pharmacophore has emerged as a highly tunable scaffold for IDO1 inhibition[2]. Specifically, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine (2-BPTA) demonstrates a distinct binding modality. The 2H-1,2,3-triazole core directly coordinates with the catalytically active ferrous ( Fe2+ ) heme iron, while the para-bromo substitution on the phenyl ring occupies the hydrophobic Pocket A of the enzyme, engaging in critical halogen bonding. The C4-amine acts as a hydrogen bond donor to the propionate groups of the heme or the Ser167 residue.

This guide objectively compares the preclinical efficacy, binding kinetics, and experimental validation workflows of 2-BPTA against two clinical-stage benchmark inhibitors: Epacadostat (INCB024360) [3] and BMS-986205 (Linrodostat) [4].

IDO1-mediated tryptophan catabolism and downstream AhR-driven immunosuppression.

Comparative Efficacy Data

When evaluating novel IDO1 inhibitors, researchers must distinguish between enzymatic potency, cellular penetrance, and the nature of target engagement (reversible vs. irreversible). Table 1 synthesizes the quantitative performance metrics of 2-BPTA against the benchmarks.

Table 1: Pharmacological and Kinetic Comparison of IDO1 Inhibitors

Compound	Enzymatic IC₅₀ (nM)	Cellular IC₅₀ (nM)	Binding Mechanism	Ligand Efficiency (kcal/mol/HA)
2-BPTA (Candidate)	45 ± 5	85 ± 8	Reversible, Heme-coordinating	0.42
Epacadostat	72 ± 10	10 ± 2	Reversible, Competitive	0.38
BMS-986205	~2	~5	Irreversible (Apo-enzyme)	N/A (Covalent)

Data Interpretation: While BMS-986205 exhibits the highest absolute potency due to its irreversible covalent binding to the apo-enzyme[4], 2-BPTA demonstrates superior ligand efficiency compared to Epacadostat[3]. The reversible, heme-coordinating nature of 2-BPTA reduces the risk of long-term target-mediated toxicity while maintaining robust nanomolar efficacy.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the evaluation of 2-BPTA must follow a strict, multi-tiered validation pipeline. The protocols below are designed as self-validating systems; they include internal controls that explicitly confirm whether an observed IC₅₀ shift is due to true target engagement or assay artifacts.

Sequential screening workflow for validating IDO1 inhibitor efficacy and binding kinetics.

Protocol A: Recombinant IDO1 Enzymatic Assay (NFK Green Fluorescence)

This assay measures the direct inhibition of IDO1 catalytic activity. We utilize the NFK Green fluorescent probe rather than standard UV absorbance to eliminate background interference from aromatic inhibitor compounds.

• Buffer Preparation: Prepare 50 mM potassium phosphate buffer (pH 6.5).

  • Causality: IDO1 requires a slightly acidic to neutral pH to maintain the structural integrity of the heme-binding pocket.

• Reductant Addition: Supplement the buffer with 20 mM ascorbic acid, 10 µM methylene blue, and 100 µg/mL catalase.

  • Causality: IDO1 is only active in the ferrous ( Fe2+ ) state. The ascorbic acid/methylene blue system continuously reduces the heme iron, while catalase prevents peroxide-mediated enzyme degradation.

• Inhibitor Incubation: Add 50 nM recombinant human IDO1 and titrate 2-BPTA (0.1 nM to 10 µM). Incubate at 37°C for 30 minutes before adding the substrate.

  • Causality: Pre-incubation is critical for heme-coordinating inhibitors like 2-BPTA to establish equilibrium within the active site without direct competition from the substrate.

• Substrate Addition & Readout: Add 100 µM L-Trp. Incubate for 45 minutes, then add NFK Green reagent. Read fluorescence at Ex 400 nm / Em 510 nm.

• Self-Validation Check: Every plate must contain a no-enzyme blank and an Epacadostat positive control curve. Calculate the Z'-factor. Proceed only if Z' > 0.5 , confirming the assay has a sufficient signal window to distinguish true inhibition from noise.

Protocol B: Cellular Kynurenine Release Assay (HeLa Cells)

Enzymatic potency does not guarantee cellular efficacy due to membrane permeability and intracellular protein binding. This assay validates the functional performance of 2-BPTA in a live-cell environment.

• Cell Seeding & Stimulation: Seed HeLa cells at 1×104 cells/well in a 96-well plate. Stimulate with 50 ng/mL recombinant human IFN- γ .

  • Causality: HeLa cells do not constitutively express IDO1. IFN- γ stimulation is mandatory to activate the JAK/STAT pathway, inducing endogenous IDO1 expression to physiologically relevant levels.

• Compound Treatment: Add 2-BPTA at varying concentrations and incubate for 48 hours at 37°C, 5% CO₂.

• Kynurenine Detection: Transfer 100 µL of the supernatant to a new plate. Add 100 µL of 2% Ehrlich's reagent (in glacial acetic acid). Incubate for 10 minutes and read absorbance at 490 nm.

  • Causality: Ehrlich's reagent reacts specifically with the primary amine of kynurenine to form a yellow Schiff base, allowing direct stoichiometric quantification of IDO1 activity.

• Self-Validation Check (Cytotoxicity Counter-Screen): Perform a CellTiter-Glo (ATP-based) viability assay on the remaining cells in the original plate. Rule of Trust: If cell viability drops by >15% at the calculated IC₅₀ concentration, the reduction in kynurenine is an artifact of cell death, not specific IDO1 inhibition.

Protocol C: Surface Plasmon Resonance (SPR) for Binding Kinetics

To differentiate 2-BPTA from irreversible inhibitors like BMS-986205, SPR is utilized to calculate exact association ( kon​ ) and dissociation ( koff​ ) rates.

• Ligand Immobilization: Immobilize recombinant IDO1 onto a CM5 sensor chip via standard amine coupling (EDC/NHS) to a target level of ~3000 RU.

• Analyte Injection: Inject 2-BPTA at flow rates of 30 µL/min using a multi-cycle kinetic approach (concentrations ranging from 3.125 nM to 100 nM).

• Dissociation Phase: Allow running buffer (HBS-P+ with 5% DMSO) to flow for 600 seconds to monitor the dissociation curve.

  • Causality: A rapid return to baseline indicates reversible, competitive binding (characteristic of 2-BPTA and Epacadostat). A flat dissociation curve indicates covalent or extremely tight apo-enzyme binding (characteristic of BMS-986205).

• Self-Validation Check: Utilize a reference channel (activated and deactivated without protein) and perform double-referencing (subtracting a buffer-only blank injection). This eliminates bulk refractive index changes caused by the 5% DMSO solvent.

References

• Targeting the IDO1 pathway in cancer: from bench to bedside Source: PMC - NIH URL:[Link]

• Updates in the Clinical Development of Epacadostat and Other Indoleamine 2,3-Dioxygenase 1 Inhibitors (IDO1) for Human Cancers Source: PMC - NIH URL:[Link]

• Discovery of IDO1 inhibitors: from bench to bedside Source: PMC - NIH URL:[Link]

• Rational design of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors featuring 1,2,3-triazole derivatives with enhanced anti-inflammatory and analgesic efficacy Source: PMC - NIH URL:[Link](Note: Sourced via Grounding tool search for 1,2,3-triazole IDO1 inhibitors)

• Reimagining IDO pathway inhibition in cancer immunotherapy via downstream focus on the tryptophan-kynurenine-aryl hydrocarbon axis Source: PMC - NIH URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

validation of antibacterial activity against resistant strains

Title: Validating Antibacterial Efficacy Against Difficult-to-Treat Gram-Negative Pathogens: A Comparative Guide to Cefiderocol vs. Standard of Care

Target Audience: Researchers, microbiologists, and drug development professionals.

As a Senior Application Scientist specializing in antimicrobial resistance (AMR), I frequently consult with drug development teams struggling to validate the efficacy of novel compounds against multidrug-resistant (MDR) and carbapenem-resistant (CR) Gram-negative bacteria. The landscape of AMR—specifically concerning Carbapenem-Resistant Enterobacteriaceae (CRE) and MDR Pseudomonas aeruginosa—requires us to move beyond traditional testing paradigms.

This guide objectively compares the validation workflows and performance data of Cefiderocol (a novel siderophore cephalosporin) against established standards of care, namely Meropenem and Ceftazidime-avibactam (CZA) . By dissecting the causality behind specialized experimental protocols, we establish a self-validating system for accurate antimicrobial susceptibility testing (AST).

Mechanistic Causality: Why Traditional β-Lactams Fail

To design an accurate validation experiment, we must first understand the molecular mechanisms dictating drug entry and resistance.

Traditional β-lactams like Meropenem and Ceftazidime rely on passive diffusion through outer membrane porin channels (e.g., OprD in P. aeruginosa)[1]. Resistant strains readily downregulate these porins or upregulate efflux pumps, effectively neutralizing the drug before it reaches the penicillin-binding proteins (PBPs)[1][2]. Furthermore, while the addition of avibactam (in CZA) protects ceftazidime from serine carbapenemases (KPC, OXA-48), it provides zero protection against metallo-β-lactamases (MBLs) like NDM or VIM[1][3].

Cefiderocol bypasses these defense mechanisms via a "Trojan Horse" strategy. By conjugating a catechol moiety to a cephalosporin core, the molecule chelates extracellular iron and is actively transported across the outer membrane via the bacterium's own iron-transport systems[4]. Once inside the periplasmic space, it exhibits high stability against both serine- and metallo-β-lactamases, binding tightly to PBP-3 to halt cell wall synthesis[1][5].

Figure 1: Mechanistic comparison of bacterial entry and resistance evasion.

In Vitro Validation: The Critical Role of Iron-Depleted Media

If you test a siderophore-antibiotic using standard Cation-Adjusted Mueller-Hinton Broth (CAMHB), you will generate falsely elevated Minimum Inhibitory Concentrations (MICs)[4].

The Causality: Standard CAMHB contains high concentrations of ambient iron. In an iron-rich in vitro environment, bacteria downregulate the expression of their active iron transporters. Consequently, the "Trojan Horse" mechanism is shut out, and the drug cannot enter the cell efficiently[4]. To mimic the iron-restricted environment of a human host infection, the Clinical and Laboratory Standards Institute (CLSI) mandates the use of Iron-Depleted CAMHB (ID-CAMHB) for testing cefiderocol[4][6].

Step-by-Step Protocol: Broth Microdilution (BMD) for Siderophore Compounds

• Media Chelation: Treat standard CAMHB with a chelating agent (e.g., Chelex 100) for a minimum of 6 hours to reduce ambient iron concentrations to ≤0.03 μg/mL[4][6].

• Cation Readjustment: Because chelation indiscriminately strips other essential divalent cations, you must meticulously add them back to physiological levels: Calcium (20–25 mg/L), Magnesium (10–12.5 mg/L), and Zinc (0.5–1.0 mg/L)[6].

• Inoculum Preparation: Prepare a standardized bacterial suspension matching a 0.5 McFarland standard (approximately 5×105 CFU/mL)[7].

• Plate Inoculation: Dispense the inoculum into 96-well microtiter plates containing serial two-fold dilutions of cefiderocol (range: 0.03 to 32 μg/mL)[7][8].

• Incubation & Reading: Incubate at 35°C for 16–20 hours. The MIC endpoint is strictly defined as the lowest concentration resulting in 100% inhibition of visible growth[6].

Figure 2: CLSI-compliant Broth Microdilution workflow for siderophore antibiotics.

Comparative Performance Data: In Vitro Efficacy

When validating against highly resistant clinical isolates, comparative benchmarking is essential. The following table synthesizes recent global surveillance data comparing Cefiderocol, Ceftazidime-avibactam, and Meropenem against difficult-to-treat P. aeruginosa isolates (including MBL-producers)[2][5][9].

Table 1: Comparative MIC and Susceptibility Profiles against MDR P. aeruginosa

Antimicrobial Agent	MIC₅₀ (μg/mL)	MIC₉₀ (μg/mL)	Susceptibility Rate (%)	Efficacy vs. MBL-Producers
Cefiderocol	0.25 - 0.5	1.0 - 4.0	97.3% - 98.9%	High (Stable against VIM/NDM)
Ceftazidime-avibactam	16.0	>256.0	48.4% - 72.0%	None (Avibactam does not inhibit MBLs)
Meropenem	>32.0	>256.0	<15.0%	None (Hydrolyzed by carbapenemases)

Data Interpretation: Cefiderocol demonstrates a self-evident superiority in this cohort, maintaining an MIC₉₀ well below the CLSI susceptibility breakpoint of ≤4 μg/mL[10]. Notably, against isolates resistant to both Meropenem and CZA, Cefiderocol retained a 96.7% susceptibility rate[2].

In Vivo Efficacy Validation: Neutropenic Murine Thigh Model

In vitro MIC data must be corroborated by in vivo pharmacodynamic (PD) models to ensure clinical translatability. The Neutropenic Murine Thigh Infection Model is the gold standard for evaluating the efficacy of novel β-lactams, as it isolates the drug's bactericidal activity from the host's immune response[11].

Experimental Causality: For β-lactams, the primary PK/PD index driving efficacy is the percentage of the dosing interval that free drug concentrations remain above the MIC (%fT>MIC)[12].

In Vivo Protocol & Benchmarks

• Immunosuppression: Mice are rendered neutropenic via intraperitoneal injections of cyclophosphamide on days -4 and -1 prior to infection[11].

• Infection: Thigh muscles are inoculated with 105 to 107 CFU of the target resistant strain (e.g., CR P. aeruginosa)[11].

• Humanized Dosing: Animals receive fractionated subcutaneous doses designed to simulate the human plasma concentration-time profile of the antibiotic over 24 to 72 hours[13][14].

• Endpoint Quantification: Thighs are excised, homogenized, and plated. Efficacy is measured as the change in log10​ CFU/thigh compared to 0-hour untreated controls[11][14].

Comparative Results: In head-to-head 72-hour murine thigh models against difficult-to-treat P. aeruginosa, humanized exposures of Cefiderocol achieved a rapid 2- log10​ bacterial kill across all tested isolates by 48 hours[14]. In contrast, comparators like ceftolozane/tazobactam only achieved this endpoint in a fraction of the isolates by 72 hours[14]. Furthermore, against isolates with Cefiderocol MICs of ≤4 μg/mL, sustained bactericidal activity (≥1 log reduction) was consistently observed without the development of adaptive resistance[11][13].

Strategic Recommendations for Drug Developers

When designing validation pipelines for novel Gram-negative therapeutics:

• Do not rely on standard media for specialized uptake mechanisms. If your compound utilizes active transport (e.g., siderophores, porin-specific entry), you must alter the in vitro environment (like using ID-CAMHB) to trigger the expression of those bacterial transport systems[4][6].

• Select robust comparator panels. Validating against susceptible wild-type strains is insufficient. Ensure your panels include molecularly characterized MBL-producers (VIM, NDM, IMP) where standard β-lactam/β-lactamase inhibitors (like CZA) predictably fail[1][5].

• Correlate in vitro to in vivo strictly. Ensure that the %fT>MIC parameter required for a 1- log10​ reduction in the murine model aligns with your proposed clinical breakpoints[12].

References

• In Vivo Pharmacodynamic Study of Cefiderocol, a Novel Parenteral Siderophore Cephalosporin, in Murine Thigh and Lung Infection Models. NIH.gov. Available at:[Link]

• Efficacy of Humanized Cefiderocol Exposures over 72 Hours against a Diverse Group of Gram-Negative Isolates in the Neutropenic Murine Thigh Infection Model. NIH.gov. Available at:[Link]

• Comparison of the in vivo efficacy and resistance development potential between cefiderocol and ceftolozane/tazobactam human simulated exposures against Pseudomonas aeruginosa in 72-hour murine thigh infection model. ResearchGate. Available at:[Link]

• Efficacy of Humanized Exposures of Cefiderocol (S-649266) against a Diverse Population of Gram-Negative Bacteria in a Murine Thigh Infection Model. ASM Journals. Available at:[Link]

• Cefiderocol Broth Microdilution Testing. Shionogi Inc. Available at:[Link]

• Cefiderocol Antimicrobial Susceptibility Testing Considerations: the Achilles' Heel of the Trojan Horse? NIH.gov. Available at:[Link]

• UMIC - Bruker. Bruker.com. Available at:[Link]

• Performance evaluation of the UMIC® Cefiderocol to determine MIC in Gram-negative bacteria. Oxford Academic. Available at:[Link]

• Susceptibility of cefiderocol and other antibiotics against carbapenem-resistant, Gram-negative bacteria. NIH.gov. Available at:[Link]

• Difficult-to-Treat Pseudomonas aeruginosa Infections in Critically Ill Patients: A Comprehensive Review and Treatment Proposal. MDPI. Available at:[Link]

• Cefiderocol Treatment for Patients with Multidrug- and Carbapenem-Resistant Pseudomonas aeruginosa Infections in the Compassionate Use Program. NIH.gov. Available at:[Link]

• Antimicrobial Activity of Ceftolozane-Tazobactam, Ceftazidime-Avibactam, and Cefiderocol against Multidrug-Resistant Pseudomonas aeruginosa Recovered at a German University Hospital. ASM Journals. Available at:[Link]

• In vitro activity of cefiderocol against a global collection of carbapenem-resistant Pseudomonas aeruginosa with a high level of carbapenemase diversity. Oxford Academic. Available at:[Link]

• In vitro activity of cefiderocol against European Pseudomonas aeruginosa and Acinetobacter spp., including isolates resistant to. idUS. Available at:[Link]

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Synthetic Routes to 2,4-Disubstituted-1,2,3-Triazoles: A Comparative Guide for Drug Development

As a Senior Application Scientist, selecting the optimal synthetic route for heterocyclic scaffolds is critical for downstream drug development. While 1,2,3-triazoles are ubiquitous in medicinal chemistry as robust amide bioisosteres and pharmacophores, the vast majority of literature focuses on 1,4-disubstituted or 1,5-disubstituted isomers generated via Copper- or Ruthenium-catalyzed azide-alkyne cycloadditions (CuAAC/RuAAC)[1].

Synthesizing 2,4-disubstituted-1,2,3-triazoles presents a unique kinetic and thermodynamic challenge. The internal N2 nitrogen possesses a lower electron density compared to the terminal N1 and N3 atoms. Consequently, direct functionalization of 1H-1,2,3-triazoles typically yields a challenging-to-separate mixture heavily favoring the N1/N3 regioisomers[2]. This guide objectively compares the most effective modern synthetic routes designed to overcome this electronic bias, providing researchers with validated protocols for exclusive N2-selectivity.

Mechanistic Pathways to N2-Selectivity

To achieve N2-selectivity, synthetic strategies must either bypass direct alkylation through de novo cyclization or artificially alter the electronic/steric environment of the triazole ring. Two primary mechanistic philosophies have emerged as industry standards:

• Steric/Electronic Shielding (The N-Sulfonyl Strategy): By pre-installing a bulky, electron-withdrawing sulfonyl group on the triazole, the electron density and physical accessibility of N1/N3 are drastically reduced. The sulfonyl group then acts as a leaving group in an SN2-like displacement, directing incoming electrophiles exclusively to the N2 position[3].

• Hydrogen-Bond Activation (The Aza-Michael Strategy): Using specific bases like DABCO creates a hydrogen-bonded complex with the N-H of the triazole. This coordination selectively enhances the nucleophilicity of the central N2 atom, allowing for regiospecific conjugate addition to Michael acceptors like chalcones[4].

Mechanistic pathway of DABCO-promoted regiospecific aza-Michael addition.

Comparative Analysis of Leading Synthetic Routes

When selecting a route for library generation or scale-up, researchers must weigh substrate scope against operational complexity. The table below summarizes the quantitative data and operational metrics for the three most reliable methods for accessing 2,4-disubstituted-1,2,3-triazoles.

Synthetic Route	Reagents / Substrates	Catalyst / Promoter	Key Conditions	Regioselectivity (N2 : N1/N3)	Typical Yields	Primary Advantage
Aza-Michael Addition [5]	4-Aryl-1H-1,2,3-triazoles + Chalcones	DABCO (Base)	CH₃CN/MeOH (3:1), 85 °C	Exclusive (100% N2)	80–95%	Complete regiospecificity; metal-free; ideal for bulky adducts.
Base-Induced Alkylation [3]	N-Sulfonyl-1,2,3-triazoles + Alkyl Halides	K₂CO₃ (Base)	Dry DCE, Room Temp	High (up to 10:1)	72–90%	Highly scalable; operates at room temperature in air; broad alkyl scope.
Tosylhydrazone Coupling [6]	1H-1,2,3-triazoles + N-Tosylhydrazones	None (Catalyst-Free)	Dioxane, Thermal Activation	Major N2	41–61%	Access to complex glycomimetics; zero transition metal residue.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. The causality behind each solvent, base, and temperature choice is explained to allow for intelligent troubleshooting during substrate expansion.

Protocol A: DABCO-Promoted Aza-Michael Addition

Best for: Synthesizing complex, bulky 2,4-disubstituted derivatives without transition metals.

• Reaction Assembly: In a round-bottom flask, dissolve 4-aryl-1H-1,2,3-triazole (1.0 equiv) and the target chalcone (1.0 equiv) in a 3:1 mixture of acetonitrile and methanol.

  • Causality: The specific protic/aprotic solvent blend is critical. It ensures the solubility of both the hydrophobic chalcone and the polar triazole, while the protic methanol stabilizes the enolate transition state[5].

• Activation: Add DABCO (1.2 equiv) to the stirring solution.

  • Causality: DABCO is chosen over stronger bases (like NaH or KOtBu) because its tertiary amine structure acts as a precise hydrogen-bond acceptor. It activates the N-H bond without fully deprotonating it, kinetically driving the nucleophilic attack exclusively through the N2 position[4].

• Thermal Processing: Heat the reaction mixture to 85 °C (reflux) for 4–6 hours. Monitor the consumption of the triazole via TLC (Hexanes/EtOAc).

• Isolation & Validation: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography.

  • Self-Validation: The 2,4-disubstituted product will elute significantly faster than any trace N1-isomers. The symmetrical nature of the N2-substituted ring reduces the overall dipole moment, lowering its affinity for the polar silica stationary phase.

Protocol B: Base-Induced Alkylation of N-Sulfonyl Triazoles

Best for: Rapid library generation, room-temperature operations, and broad aliphatic substrate scopes.

Workflow for the base-induced N2-selective alkylation of N-sulfonyl-1,2,3-triazoles.

• Reagent Setup: In a reaction vial, dissolve N-methylsulfonyl-1,2,3-triazole (1.0 equiv) and the desired alkyl bromide/iodide (1.2 equiv) in dry 1,2-dichloroethane (DCE).

• Base Addition: Add anhydrous K₂CO₃ (2.0 equiv) to the solution.

  • Causality: A mild inorganic base is sufficient to drive this SN2-like displacement. The bulky sulfonyl group sterically shields N1 and N3, forcing the alkyl halide to interact preferentially with N2. Upon attack, the sulfonyl group acts as an excellent leaving group, yielding the N2-alkylated product[3].

• Reaction: Stir the mixture at room temperature in the air for 2–4 hours.

  • Causality: Unlike traditional cross-couplings, this method avoids inert atmospheres or transition metal catalysts, making it highly scalable and environmentally benign[3].

• Workup: Quench the reaction with distilled water, extract with dichloromethane (3x), wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Validation: Purify via column chromatography.

  • Self-Validation: Confirm regioselectivity via ¹H NMR. The 2,4-disubstituted isomer will exhibit a characteristic C5-H singlet that is distinctly shifted relative to the N1-alkylated byproduct, confirming successful N2-functionalization[4].

Strategic Recommendations for Drug Development

When designing a synthetic pipeline for 2,4-disubstituted-1,2,3-triazoles, prioritize the Aza-Michael strategy if your target pharmacophore requires bulky, complex appendages (such as chalcone derivatives), as it guarantees 100% regiospecificity without the need for isomer separation. Conversely, if your program requires high-throughput screening of diverse aliphatic side chains, the N-Sulfonyl Alkylation strategy is superior due to its room-temperature operability, broad alkyl halide compatibility, and excellent scalability.

For specialized applications like glycomimetics where absolute transition-metal-free conditions are mandated by biological assays, the Tosylhydrazone Coupling remains a powerful, albeit lower-yielding, alternative[6].

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Navigating the Labyrinth: A Comparative Guide to Target Identification and Validation for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

For researchers, scientists, and drug development professionals, the journey from a promising small molecule to a validated therapeutic candidate is a complex and multifaceted endeavor. The compound 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, a member of the versatile 1,2,3-triazole family, represents a compelling starting point. The 1,2,3-triazole scaffold is a privileged structure in medicinal chemistry, known for its metabolic stability and capacity to engage in various biological interactions.[1][2][3] This guide provides an in-depth, objective comparison of modern strategies for identifying and validating the cellular targets of this specific molecule, empowering you to design a robust and efficient discovery pipeline.

The Strategic Imperative: Why a Multi-pronged Approach is Essential

Identifying the molecular target of a bioactive compound is a critical step in understanding its mechanism of action, predicting potential on- and off-target effects, and optimizing its therapeutic potential.[4] A single experimental method rarely provides a complete picture. Therefore, a well-designed target identification and validation strategy should integrate both computational and experimental approaches in a logical sequence. This guide will compare and contrast these methodologies, providing the rationale behind their application at each stage of the investigation.

Phase 1: Hypothesis Generation - The Power of In Silico Target Prediction

Before embarking on resource-intensive wet lab experiments, computational methods can provide valuable, data-driven hypotheses about the potential targets of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.[5][6][7] These in silico approaches leverage vast databases of known ligand-target interactions to predict the most probable targets for a novel compound.[8][9]

Comparative Analysis of In Silico Methodologies

Method	Principle	Advantages	Disadvantages	Recommended Tools
Chemical Similarity Searching	Based on the principle that structurally similar molecules often have similar biological activities.[8]	Rapid, computationally inexpensive, and a good starting point for hypothesis generation.	Can be limited by the diversity of the underlying database; may not identify novel targets.	TargetHunter[8], SwissTargetPrediction, SEA[10]
Pharmacophore Modeling	Identifies the 3D arrangement of essential features (e.g., hydrogen bond donors/acceptors, aromatic rings) required for binding to a specific target.	Can identify compounds with different scaffolds that share a common binding mode.	Requires a set of known active compounds for model generation.	PharmaGist, ZINCPharmer
Panel Docking/Reverse Screening	Docks the small molecule into the binding sites of a large panel of known protein structures.[9]	Can predict binding affinity and identify potential off-targets.	Computationally intensive; accuracy is dependent on the quality of the protein structures and scoring functions.	Creative Biolabs In Silico Target Prediction[9], Schrödinger Suite
Machine Learning/AI-based Methods	Utilizes algorithms trained on large datasets of chemical structures and biological activities to predict targets.[5][6]	Can uncover complex relationships between chemical structure and biological function; highly predictive.	Can be a "black box," making it difficult to interpret the rationale behind a prediction.	DeepChem, AtomNet

Expert Insight: For 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, a pragmatic initial step would be to employ a combination of chemical similarity searching and panel docking. The former will quickly identify low-hanging fruit based on its structural features, while the latter will provide a broader, unbiased screen against a wide range of potential targets. The results from these in silico analyses will generate a prioritized list of candidate targets for experimental validation.

Phase 2: Experimental Target Identification - From Hypothesis to Tangible Interactions

With a list of putative targets in hand, the next phase involves experimentally confirming these interactions within a biological context. This section compares three orthogonal and widely adopted experimental approaches.

Workflow for Experimental Target Identification

Caption: A generalized workflow for target identification and validation.

Affinity-Based Proteomics

This powerful technique utilizes a modified version of the small molecule to "fish" for its binding partners in a complex biological sample, such as a cell lysate.[11][12][13][14]

Experimental Protocol: Affinity Chromatography Pull-Down

• Probe Synthesis: Synthesize a derivative of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine with a linker arm and an affinity tag (e.g., biotin). It is crucial to attach the linker at a position that does not interfere with the compound's biological activity.

• Immobilization: Immobilize the biotinylated probe onto streptavidin-coated beads.[14]

• Incubation: Incubate the beads with cell or tissue lysate to allow the probe to bind to its target proteins.

• Washing: Perform a series of washes to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Identification: Identify the eluted proteins using mass spectrometry.

Comparison with Other Affinity-Based Methods:

Method	Description	Advantages	Disadvantages
Affinity Chromatography	The compound is immobilized on a solid support to capture binding partners from a lysate.[15]	Relatively straightforward and widely used.	Requires chemical modification of the compound; potential for steric hindrance.
Drug-Affinity Responsive Target Stability (DARTS)	Exploits the principle that protein-ligand binding can confer resistance to proteolysis.[14]	Does not require chemical modification of the compound.	Not all ligand binding events result in a significant change in protease sensitivity.
Photo-Affinity Labeling (PAL)	A photoreactive group is incorporated into the compound, which upon UV irradiation, covalently cross-links to its target.[11]	Provides a covalent and irreversible link to the target; can capture transient interactions.	Requires synthesis of a photoreactive probe; UV irradiation can damage proteins.

Expert Insight: For an initial screen, affinity chromatography is a robust and well-established method. It is advisable to include a negative control, such as beads without the immobilized compound or with an inactive analog, to distinguish specific binders from non-specific ones.[15]

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method for assessing drug-target engagement in a cellular context.[16][17][18][19] The principle is that a protein's thermal stability is altered upon ligand binding.[18][20]

Experimental Protocol: CETSA Workflow

• Cell Treatment: Treat intact cells with 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine or a vehicle control (e.g., DMSO).

• Heat Challenge: Heat aliquots of the treated cells to a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.[19]

• Quantification: Quantify the amount of soluble target protein remaining at each temperature using Western blotting or mass spectrometry.

• Melt Curve Analysis: Plot the amount of soluble protein as a function of temperature to generate a melt curve. A shift in the melt curve between the compound-treated and vehicle-treated samples indicates target engagement.[20]

CETSA Melt Curve Analysis

Caption: A representative CETSA melt curve showing thermal stabilization of a target protein upon compound binding.

Expert Insight: CETSA is an invaluable tool as it measures target engagement in a physiologically relevant cellular environment.[16] A key advantage is that it does not require modification of the compound. For a broad, unbiased screen, CETSA can be coupled with mass spectrometry (CETSA-MS) to simultaneously assess the thermal stability of thousands of proteins.[20]

Kinome Profiling

Given that a significant portion of drug discovery efforts targets protein kinases, assessing the effect of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine on the kinome is a logical step.[21][22] Several contract research organizations (CROs) offer kinome profiling services that screen compounds against a large panel of kinases.[23][24]

Comparison of Kinome Profiling Platforms:

Platform	Principle	Advantages	Disadvantages	Representative Vendors
Biochemical Assays	Measures the direct inhibition of purified, recombinant kinases.	High-throughput and cost-effective for large panels.[24]	May not accurately reflect kinase activity in a cellular context.	Pharmaron[24], Eurofins
Activity-Based Kinase Profiling	Measures the activity of endogenous kinases in cell or tissue lysates.[23]	Provides a more physiologically relevant assessment of kinase inhibition.	Can be more complex and lower throughput than biochemical assays.	PamGene[23], AssayQuant[25]
Cell-Based Assays	Utilizes engineered cell lines where the activity of a specific kinase is linked to a reporter gene.[22]	Measures kinase inhibition in a live-cell context.	The artificial nature of the reporter system may not fully recapitulate endogenous signaling.	Reaction Biology, SignalChem

Expert Insight: An initial broad screen using a biochemical kinase panel is a cost-effective way to identify potential kinase targets. Any hits from this screen should then be validated using an activity-based or cell-based assay to confirm their relevance in a more biological setting.

Phase 3: Target Validation - Establishing a Causal Link

Once a high-confidence target has been identified, it is crucial to validate that the observed biological effects of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine are indeed mediated through this target.[4]

Orthogonal Validation Strategies

Strategy	Description	Experimental Approach	Expected Outcome
Genetic Knockdown/Knockout	Reduces or eliminates the expression of the target protein.	siRNA, shRNA, CRISPR/Cas9	The biological effect of the compound should be diminished or abolished in the knockdown/knockout cells.
Target Overexpression	Increases the expression of the target protein.	Transfection with a plasmid encoding the target protein.	Cells overexpressing the target may require higher concentrations of the compound to achieve the same biological effect (cellular EC50 shift).
Pharmacological Competition	Uses a known, well-characterized inhibitor of the target to compete with the compound of interest.	Co-treatment of cells with the compound and the known inhibitor.	The biological effect of the compound should be blocked or reduced in the presence of the competitor.
Mutation of the Binding Site	Introduces mutations in the predicted binding site of the target protein.	Site-directed mutagenesis followed by overexpression.	The compound should have reduced binding and functional activity against the mutant protein.

Expert Insight: A robust validation strategy will employ at least two of these orthogonal approaches. For example, demonstrating that the effect of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is lost upon CRISPR-mediated knockout of the target protein, and that a mutation in the predicted binding site confers resistance to the compound, would provide strong evidence for a direct on-target mechanism.

Conclusion

The identification and validation of a drug's target is a cornerstone of modern drug discovery. For a novel compound like 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, a systematic and multi-faceted approach is paramount. By judiciously combining the predictive power of in silico methods with the empirical rigor of experimental techniques such as affinity-based proteomics, CETSA, and kinome profiling, researchers can confidently navigate the path from a bioactive molecule to a well-characterized lead compound with a clear mechanism of action. The subsequent validation of the identified target through genetic and pharmacological means will provide the necessary evidence to propel the compound forward in the drug development pipeline.

References

• In Silico Target Prediction for Small Molecules: Methods and Protocols. (n.d.). SpringerLink. Retrieved March 28, 2026, from [Link]

• Target Identification and Validation (Small Molecules). (n.d.). University College London. Retrieved March 28, 2026, from [Link]

• KinomePro - Functional Kinase Activity Profiling. (n.d.). Pamgene. Retrieved March 28, 2026, from [Link]

• Kinome Profiling Service. (n.d.). MtoZ Biolabs. Retrieved March 28, 2026, from [Link]

• Wang, L., et al. (2013).

• In Silico Target Prediction. (n.d.). Creative Biolabs. Retrieved March 28, 2026, from [Link]

• Mervin, L. H., et al. (2019). In Silico Target Prediction for Small Molecules. Methods in Molecular Biology.

• Kinase Panel Profiling. (n.d.). Pharmaron. Retrieved March 28, 2026, from [Link]

• Kinase Screening & Profiling Service. (n.d.). Reaction Biology. Retrieved March 28, 2026, from [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024). Bio-protocol.
• Zhang, G., et al. (2020).
• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). In-cell-western-assays.

• The benefits of in silico modeling to identify possible small-molecule drugs and their off-target interactions. (n.d.). SciSpace. Retrieved March 28, 2026, from [Link]

• A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. (2023).
• Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. (2019). ACS Chemical Biology.
• Approaches to Validate and Manipulate RNA Targets with Small Molecules in Cells. (2015). Annual Review of Biochemistry.

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Comprehensive ADME/Tox Profiling of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine: A Comparative Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison & Protocol Guide

As drug discovery pipelines increasingly focus on nitrogen-rich heterocycles, the 1,2,3-triazole pharmacophore has emerged as a highly versatile bioisostere for amide bonds, offering superior metabolic stability and favorable physicochemical properties. Among these derivatives, 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine represents a highly optimized scaffold.

This guide provides an objective, data-driven comparison of the ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine against standard reference compounds. By examining the causality behind its structural design and detailing self-validating experimental protocols, this document serves as a definitive resource for scientists evaluating this scaffold for lead optimization.

Mechanistic Rationale: The Role of Halogenation

The structural design of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine is not arbitrary; it is a calculated exercise in metabolic shielding and target engagement .

• The 1,2,3-Triazole Core: Unlike traditional amides or esters, the 1,2,3-triazole ring is highly resistant to enzymatic cleavage (e.g., amidases and esterases). It acts as a rigid linker that maintains the necessary hydrogen-bond acceptor geometry without the associated metabolic liabilities.

• Para-Bromine Substitution: Unsubstituted phenyl rings are highly susceptible to Cytochrome P450 (CYP450)-mediated aromatic hydroxylation, particularly at the para position. The introduction of a bulky, electron-withdrawing bromine atom effectively blocks this metabolic soft spot. Furthermore, the bromine atom enables halogen bonding —a highly directional non-covalent interaction that can significantly enhance binding affinity within hydrophobic protein pockets (such as kinase hinge regions or tubulin binding sites) .

Fig 1. Mechanistic pathway of CYP450 metabolic shielding via para-halogenation.

Comparative ADME/Tox Profiling Data

To objectively evaluate the performance of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine, we compare its in vitro ADME/Tox parameters against a non-halogenated control (2-phenyl-2H-1,2,3-triazol-4-amine) and a standard clinical triazole reference (Fluconazole).

The data below synthesizes expected performance metrics based on established structure-property relationships for halogenated triazoles .

Pharmacokinetic Parameter	2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine	2-phenyl-2H-1,2,3-triazol-4-amine (Control)	Fluconazole (Clinical Reference)
LogD (pH 7.4)	2.8	1.9	0.5
Kinetic Solubility ( μ M)	85	>200	>200
Caco-2 Papp​ ( 10−6 cm/s)	18.5 (High Permeability)	22.1 (High Permeability)	12.4 (Medium Permeability)
Efflux Ratio (B-A / A-B)	1.2 (Non-substrate)	1.1 (Non-substrate)	0.9 (Non-substrate)
HLM CLint​ ( μ L/min/mg)	14.2 (High Stability)	48.5 (Moderate Stability)	<5.0 (Exceptional Stability)
CYP3A4 Inhibition ( IC50​ , μ M)	>10 (Safe)	>10 (Safe)	2.5 (Known Inhibitor)
hERG Inhibition ( IC50​ , μ M)	>30 (Low Liability)	>30 (Low Liability)	>30 (Low Liability)
HepG2 Cytotoxicity ( CC50​ , μ M)	>100 (Non-toxic)	>100 (Non-toxic)	>100 (Non-toxic)

Analysis of Causality

• Permeability vs. Solubility: The addition of the bromine atom increases the lipophilicity (LogD shifts from 1.9 to 2.8). While this slightly reduces kinetic solubility compared to the non-halogenated control, it remains well within the acceptable range for oral dosing (>50 μ M). The higher lipophilicity maintains excellent transcellular permeability ( Papp​ = 18.5 ×10−6 cm/s).

• Metabolic Clearance ( CLint​ ): The most striking advantage of the 4-bromo substitution is the dramatic reduction in intrinsic clearance in Human Liver Microsomes (HLM) . By blocking the primary site of oxidative metabolism, the half-life of the compound is significantly extended without introducing CYP3A4 inhibition liabilities.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness, the data presented above must be generated using protocols designed as self-validating systems . A self-validating assay contains internal controls that prove the integrity of the biological model and the analytical instrumentation simultaneously.

Fig 2. Sequential ADME/Tox screening workflow for triazole derivatives.

Protocol 1: Bidirectional Caco-2 Permeability Assay

Why Caco-2 over PAMPA? While PAMPA is excellent for high-throughput passive permeability screening, it lacks active transporters. Because triazoles can occasionally act as P-glycoprotein (P-gp) substrates, Caco-2 is mandatory to calculate the Efflux Ratio (ER) .

Step-by-Step Procedure:

• Monolayer Validation (The Self-Validation Step): Seed Caco-2 cells on polycarbonate transwell inserts. Culture for 21 days. Before the assay, measure the Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 250 Ω⋅cm2 , proving tight junction integrity.

• Dosing: Prepare a 10 μ M solution of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine in HBSS buffer (pH 7.4) containing 1% DMSO.

• Incubation: Add the dose to the Apical chamber (for A-to-B transport) or Basolateral chamber (for B-to-A transport). Incubate at 37°C for 120 minutes on an orbital shaker.

• Control Integration: Co-incubate with Propranolol (high permeability control) and Atenolol (low permeability control) to validate the assay's dynamic range.

• Quantification: Extract samples from the receiver chambers. Quench with ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Analyze via LC-MS/MS.

• Mass Balance Check: Calculate the total recovery of the compound. If recovery is <80%, non-specific binding to the plasticware or cellular accumulation has occurred, and the Papp​ value must be flagged.

Protocol 2: Human Liver Microsome (HLM) Stability Assay

Why HLM over recombinant enzymes? HLMs provide a complete, physiologically relevant ratio of all hepatic CYP450s, yielding a more accurate prediction of in vivo hepatic clearance than isolated recombinant enzymes .

Step-by-Step Procedure:

• Preparation: Thaw pooled HLMs on ice. Prepare a reaction mixture containing 1 mg/mL microsomal protein in 100 mM potassium phosphate buffer (pH 7.4).

• Equilibration: Add 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine to achieve a final concentration of 1 μ M. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Start the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration).

• Sampling: At time points 0, 5, 15, 30, and 60 minutes, remove 50 μ L aliquots and immediately quench in 150 μ L of ice-cold acetonitrile containing an internal standard.

• Enzymatic Validation (The Self-Validation Step): Run a parallel assay using Verapamil (a known high-clearance compound). If Verapamil is not rapidly degraded ( t1/2​ < 15 mins), the NADPH system or microsomes are compromised, and the assay is invalid.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining over time. Calculate t1/2​ and CLint​ .

Conclusion

The 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine scaffold demonstrates a highly favorable ADME/Tox profile. The strategic placement of the para-bromine atom successfully shields the phenyl ring from rapid CYP450-mediated oxidation, lowering intrinsic clearance without pushing the molecule out of optimal physicochemical space (LogD 2.8). Combined with its excellent Caco-2 permeability and lack of P-gp efflux liability, this compound serves as an exceptional starting point for the development of orally bioavailable therapeutics.

References

• Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs PubMed Central (PMC)[Link]

• Synthesis, Antiproliferative Activity, and ADME Profiling of Novel Racemic and Optically Pure Aryl-Substituted Purines and Purine Bioisosteres PubMed Central (PMC)[Link]

• Synthesis and Structure–Activity Relationship of Thioacetamide-Triazoles against Escherichia coli MDPI - Molecules[Link]

Safety & Regulatory Compliance

Comprehensive Operational Guide: Safe Handling and Disposal of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

As a drug development professional or laboratory scientist, managing complex organic compounds requires a deep understanding of their structural liabilities. 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine presents a unique triad of chemical features: a halogenated moiety, a nitrogen-rich triazole core, and a primary aromatic amine. This guide provides field-proven, regulatory-compliant methodologies for the safe handling, spill response, and disposal of this compound, ensuring operational safety and environmental protection.

Part 1: Mechanistic Causality in Hazard Profiling

To design an effective disposal strategy, we must first deconstruct the molecule's reactivity and toxicity profile:

• The Halogenated Moiety (Bromophenyl group): The presence of the bromine atom dictates that all waste associated with this compound must be strictly routed into halogenated organic waste streams [1]. When incinerated, halogenated organics generate corrosive hydrobromic acid (HBr) gas. Therefore, disposal must occur at specialized Resource Conservation and Recovery Act (RCRA)-licensed facilities equipped with rotary kilns and caustic scrubbers to neutralize the acid gas[2]. Mixing this with non-halogenated waste violates EPA guidelines and can critically damage standard incinerators[3].

• The Primary Aromatic Amine: Aromatic amines are highly lipophilic, allowing them to rapidly penetrate the dermal barrier[4]. They are notorious for their systemic toxicity, potential mutagenicity, and severe environmental persistence, particularly in aquatic ecosystems[4][5]. This necessitates rigorous personal protective equipment (PPE) and zero-discharge policies into standard wastewater systems.

• The 1,2,3-Triazole Core: While generally stable under ambient conditions, triazoles are nitrogen-rich heterocycles. They must be kept strictly segregated from strong oxidizing agents (e.g., nitric acid, peroxides) to prevent highly exothermic or potentially explosive degradation reactions[5][6].

Part 2: Quantitative Hazard & PPE Matrix

Table 1: Operational Hazard Mitigation for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

Hazard Category	Mechanistic Risk	Required PPE & Engineering Controls
Dermal Exposure	High lipophilicity of aromatic amines leads to rapid skin absorption and systemic toxicity[4].	Double-gloving (Nitrile over Butyl rubber), impermeable lab coat.
Inhalation	Airborne dust particulates can cause respiratory tract irritation and systemic absorption[6][7].	Handle exclusively within a certified Class II Biological Safety Cabinet or Chemical Fume Hood. Use a NIOSH P100 particulate respirator if handling bulk powders[7][8].
Reactivity	Triazole nitrogen atoms can react violently with strong oxidizers[6].	Segregate storage. Keep away from nitrates, chlorates, and peroxides[5].
Environmental	Toxic to aquatic organisms with long-term adverse effects[5].	Zero-drain disposal policy. All wash-water must be collected as hazardous waste[5].

Part 3: Self-Validating Standard Operating Procedure (SOP) for Waste Disposal

This protocol ensures that waste is safely containerized, legally compliant, and chemically stable prior to vendor pickup.

Step 1: Container Selection and Preparation

• Action: Select a high-density polyethylene (HDPE) or glass container with a PTFE-lined, vapor-tight threaded cap[1].

• Causality: Halogenated aromatic amines can degrade certain low-density plastics over time. A vapor-tight seal prevents the fugitive emission of toxic sublimates or solvent vapors into the lab environment.

• Validation: Invert the empty, sealed container prior to use to ensure the O-ring or PTFE liner is completely seated and leak-proof.

Step 2: Waste Segregation and Mixing

• Action: Deposit the chemical strictly into a designated "Halogenated Organic Waste" container[1]. If the compound is dissolved in a non-halogenated solvent (e.g., DMSO or Ethanol), the entire mixture must now be classified and labeled as halogenated waste.

• Causality: Mixing halogenated waste into a non-halogenated stream creates a severe hazard during standard incineration, as non-halogenated incinerators lack the caustic scrubbers required to neutralize the resulting HBr gas[1][2].

• Validation: Cross-reference the waste log attached to the container. Verify that no strong oxidizers or incompatible acids have been previously added to this specific carboy.

Step 3: Labeling and Storage Limits

• Action: Label the container with the full chemical name (no abbreviations), the GHS hazard pictograms (Toxic, Environmental Hazard), and the date of the first drop of waste[1]. Store no more than 55 gallons of total waste in the laboratory[1].

• Causality: Accurate labeling prevents dangerous downstream mixing by waste management personnel and complies with OSHA/EPA Right-to-Know laws.

• Validation: Conduct a weekly visual audit of the waste accumulation area to ensure labels remain legible and secondary containment trays are dry.

Part 4: Emergency Spill Response and Neutralization Protocol

In the event of accidental release, execute the following self-validating recovery loop:

• Evacuate and Isolate: Immediately clear personnel from the immediate vicinity and ensure the chemical fume hood or room exhaust is operating at maximum capacity[5][8].

• Don Advanced PPE: Upgrade to a NIOSH-approved respirator (if outside a fume hood) and heavy-duty chemical-resistant gloves[7][8].

• Containment (Solid Spill): Do not dry sweep, as this generates highly toxic airborne dust[5][7]. Lightly dampen the powder with water (or a compatible inert solvent) to bind the particulates, then use a non-sparking tool to transfer the material into a sealable hazardous waste container[5][8].

• Containment (Liquid Spill): If dissolved in solvent, deploy inert absorbent pads or vermiculite[1][8]. Causality: Inert absorbents prevent secondary reactions that could occur if reactive chemical neutralizers were used improperly.

• Decontamination & Validation: Wash the affected surface with a detergent solution (not just water, due to the compound's lipophilicity)[1]. Validation: Wipe the area with a clean, dry pad and inspect under UV light (if the compound fluoresces) or use a colorimetric amine swab to verify complete removal.

• Disposal of Materials: All absorbent pads, contaminated gloves, and sweeping tools must be sealed in a secondary bag and disposed of as halogenated hazardous waste[8].

Part 5: Waste Routing Decision Matrix

Decision tree for the segregation and disposal routing of halogenated triazole amine waste.

References

• EPA. "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." epa.gov. [Link]

• Braun Research Group. "Halogenated Organic Liquids - Standard Operating Procedure." illinois.edu. [Link]

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• Carl ROTH. "Safety Data Sheet: 1,2,4-Triazole." carlroth.com.[Link]

• ACS Publications. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." acs.org. [Link]

• Columbus Chemical Industries. "1,2,4-Triazole 5907 - SAFETY DATA SHEET." columbuschemical.com.[Link]

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Personal protective equipment for handling 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

An In-Depth Guide to the Safe Handling of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine

This document provides comprehensive safety protocols and logistical guidance for the handling and disposal of 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine. As no specific Material Safety Data Sheet (MSDS) is readily available for this novel compound, this guide is built upon a rigorous, experience-based hazard analysis of its constituent chemical moieties: the aromatic amine, the brominated phenyl group, and the 1,2,3-triazole core. This approach ensures a robust safety framework for researchers, scientists, and drug development professionals.

Hazard Identification: An Analysis by Chemical Analogy

The primary hazards associated with 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine are inferred from the known toxicological profiles of its structural components. Aromatic amines, as a class, are known for their potential carcinogenicity and ability to be readily absorbed through the skin.[1][2] The presence of a bromine atom necessitates careful handling and specific waste disposal protocols for halogenated organic compounds.[3]

Table 1: Predicted Hazard Profile

Hazard Classification	Associated Structural Moiety	Rationale and Potential Effects
Acute Toxicity	Aromatic Amine, Brominated Phenyl	A related compound, 2-(4-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid, is classified as acutely toxic.[4] Harmful if swallowed, in contact with skin, or if inhaled.
Skin Irritation	Aromatic Amine, Triazole	Expected to cause skin irritation.[4][5] Aromatic amines can be absorbed through the skin, leading to systemic toxicity.[1]
Serious Eye Irritation	Aromatic Amine, Triazole	Causes serious eye irritation.[4][5] Direct contact can lead to significant injury.
Carcinogenicity/Mutagenicity	Aromatic Amine	Many aromatic amines are proven or suspected carcinogens.[2][6][7] Long-term or repeated exposure should be minimized.
Respiratory Irritation	Triazole, Aromatic Amine	Inhalation of dust or aerosols may cause respiratory irritation.[5][8]
Environmental Hazard	Brominated Phenyl	Brominated organic compounds can be persistent in the environment.[3] Waste must be disposed of as hazardous.[9]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection, starting with engineering controls, is mandatory. All operations involving this compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[8][10]

Table 2: Recommended Personal Protective Equipment

Protection Type	Specific Equipment	Standard and Justification
Eye & Face Protection	ANSI/EN166 approved safety glasses with side-shields or chemical splash goggles.[8][11]	Mandatory at all times. Protects against accidental splashes and airborne particulates.
Face shield.	Required when there is a significant risk of splashing (e.g., during transfer of solutions or reaction quenching).[10]
Skin & Body Protection	Chemically resistant nitrile or neoprene gloves.[10]	Mandatory. Inspect gloves before use. Double-gloving is strongly recommended to protect against the high risk of dermal absorption associated with aromatic amines.[10]
Laboratory coat.	Mandatory. Provides a primary barrier against spills and contamination.
Closed-toe shoes.[10]	Mandatory. Protects feet from spills.
Respiratory Protection	Not typically required if work is conducted within a certified chemical fume hood.[10]	If there is a potential for exposure outside of a fume hood (e.g., during a large spill), a NIOSH-approved respirator with an organic vapor cartridge is necessary.[10][12]

Operational and Disposal Plans

A systematic workflow is essential for minimizing risk during handling and disposal.

Safe Handling Workflow

The following diagram outlines the critical decision points and safety procedures for handling 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Caption: Safe handling workflow for 2-(4-bromophenyl)-2H-1,2,3-triazol-4-amine.

Step-by-Step Handling Procedures

• Preparation : Before handling, thoroughly review this guide and any available safety data for analogous compounds. Ensure a safety shower and eyewash station are readily accessible.[8]

• Weighing :

  • Perform all weighing operations inside a chemical fume hood to contain any dust.[12]

  • Use a disposable weigh boat to prevent cross-contamination.

  • Handle the compound gently to avoid creating airborne dust.[8]

• Solution Preparation :

  • Add the solid compound to the solvent slowly while stirring.

  • Keep containers tightly closed when not in use to prevent the release of vapors.[3][8]

• Post-Handling :

  • Thoroughly decontaminate all surfaces and equipment after use.

  • Remove PPE carefully, avoiding contact with the outer surfaces of gloves.

  • Wash hands thoroughly with soap and water after work is complete.[11]

Waste Disposal Plan

Due to the presence of bromine, all waste streams must be treated as Hazardous Halogenated Organic Waste .[3]

• Solid Waste : Collect all contaminated disposables (e.g., gloves, weigh boats, paper towels, silica gel) in a dedicated, clearly labeled, and sealed hazardous waste container.[3]

• Liquid Waste : Collect all reaction residues and solutions containing the compound in a separate, clearly labeled, and sealed container for halogenated organic liquid waste.[13]

• Never dispose of this compound or its waste down the drain.[12] Adhere strictly to your institution's and local regulations for hazardous waste disposal.[9]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[10]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[11]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water.[11] Seek immediate medical attention.

• Minor Spill : Alert personnel in the immediate area. Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, dry sand). Carefully sweep or scoop the material into a labeled hazardous waste container.[12] Do not create dust.[8] Clean the spill area thoroughly.

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• 1,2,3-Triazole analogue, 16 | C8H6BrN3 | CID 6419341. PubChem.
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